(2,2,2-Trifluoroethyl)hydrazine dihydrochloride

Core Science & Biosynthesis

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride CAS number 1081515-82-3

An In-Depth Technical Guide to (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride

Introduction

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride, identified by CAS number 1081515-82-3, is a fluorinated building block of significant interest to the pharmaceutical and agrochemical industries.[1][2] The incorporation of fluorine into bioactive molecules is a widely employed strategy in modern drug discovery to enhance metabolic stability, modulate lipophilicity, and improve pharmacokinetic profiles.[3] This guide provides a comprehensive technical overview of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride, offering insights into its properties, synthesis, reactivity, and applications for researchers, scientists, and drug development professionals.

The molecule combines the reactive hydrazine moiety with the influential 2,2,2-trifluoroethyl group. The hydrazine functional group is a versatile nucleophile and a precursor to a multitude of heterocyclic systems, while the trifluoromethyl group imparts unique electronic properties that can profoundly alter a molecule's biological activity.[3][4] This document serves as a self-validating system, explaining the causality behind experimental choices and grounding key claims in authoritative sources.

Physicochemical and Structural Properties

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is the salt form of the free base, (2,2,2-Trifluoroethyl)hydrazine (CAS 5042-30-8).[5] The dihydrochloride salt is typically a more stable, crystalline solid, which facilitates easier handling and storage compared to the often-liquid free base.[6] The protonation of both nitrogen atoms in the hydrazine moiety enhances its stability and water solubility.

Table 1: Physicochemical Properties of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride

Property	Value	Source(s)
CAS Number	1081515-82-3	[1],[6]
Molecular Formula	C₂H₆Cl₂F₃N₂	[5]
Molecular Weight	187.00 g/mol	[5]
Appearance	White to off-white powder	[6]
Melting Point	230-231 °C	[6]
Parent Compound	(2,2,2-Trifluoroethyl)hydrazine (CAS: 5042-30-8)	[7],[5]
Storage Temperature	-10°C	[6]

The presence of the highly electronegative fluorine atoms significantly lowers the pKa of the hydrazine nitrogens compared to their non-fluorinated analogs, influencing the molecule's reactivity and biological interactions.

Synthesis and Manufacturing

While specific manufacturing protocols for CAS 1081515-82-3 are proprietary, a logical and established synthetic pathway involves the synthesis of the free base followed by salt formation.

Step 1: Synthesis of (2,2,2-Trifluoroethyl)hydrazine (Free Base) A common method for synthesizing alkyl hydrazines is the nucleophilic substitution of an appropriate alkyl halide with hydrazine hydrate. In this case, 2,2,2-trifluoroethyl iodide or bromide would be reacted with an excess of hydrazine hydrate. The excess hydrazine acts as both the nucleophile and a scavenger for the hydrohalic acid byproduct.

Step 2: Formation of the Dihydrochloride Salt The purified (2,2,2-Trifluoroethyl)hydrazine free base is dissolved in a suitable solvent, such as isopropanol or diethyl ether. An excess of concentrated hydrochloric acid or gaseous hydrogen chloride is then introduced while cooling the mixture.[8] The dihydrochloride salt precipitates out of the solution and can be isolated by filtration, washed with a cold solvent to remove excess acid, and dried under vacuum.[8] The use of a molar excess of HCl ensures the complete protonation of both nitrogen atoms.[8]

Caption: Proposed synthetic workflow for the target compound.

Reactivity and Applications in Drug Discovery

The utility of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride stems from the versatile reactivity of the hydrazine group. It serves as a key intermediate for constructing various nitrogen-containing heterocycles, which are prevalent scaffolds in medicinal chemistry.[9]

Key Reactions and Applications:

• Hydrazone Formation: Reacts with aldehydes and ketones to form stable hydrazones. This reaction is fundamental for creating linkers or introducing the trifluoroethyl moiety into a larger molecule.

• Pyrazole Synthesis: In the Knorr pyrazole synthesis, it can react with 1,3-dicarbonyl compounds to yield trifluoroethyl-substituted pyrazoles, a class of compounds with a broad range of biological activities.

• Pyridazine Synthesis: It can be used as a building block for fluorinated pyridazines.[10]

• Enzyme Probes: The electron-rich nature of the hydrazine allows it to act as a probe for enzymes that utilize electrophilic cofactors or have electrophilic intermediates in their catalytic cycles.[4][11] This makes it a valuable tool in chemical biology for target identification and mechanism-of-action studies.

The strategic introduction of the trifluoroethyl group can confer desirable properties such as increased metabolic stability by blocking sites of oxidation, and enhanced binding affinity through favorable interactions with the target protein.[3]

Caption: Role as a building block in a drug discovery workflow.

Experimental Protocol: Synthesis of a Trifluoroethyl-Substituted Pyrazole

This protocol describes a representative synthesis using (2,2,2-Trifluoroethyl)hydrazine dihydrochloride.

• Reagent Preparation: In a round-bottom flask, suspend (2,2,2-Trifluoroethyl)hydrazine dihydrochloride (1.0 eq) in ethanol.

• Neutralization: Add a mild base, such as sodium acetate (2.2 eq), to the suspension to liberate the free hydrazine in situ. Stir for 15 minutes at room temperature. The base is crucial to deprotonate the salt, activating the hydrazine for nucleophilic attack.

• Reactant Addition: Add a solution of a 1,3-dicarbonyl compound (e.g., acetylacetone, 1.0 eq) in ethanol dropwise to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction typically proceeds to completion within 2-4 hours.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Isolation: Purify the crude product by column chromatography on silica gel to yield the desired trifluoroethyl-substituted pyrazole.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride.

Table 2: Expected Analytical Data

Technique	Expected Features
¹H NMR	A quartet for the methylene (-CH₂-) protons due to coupling with the three fluorine atoms. Broad signals for the N-H protons.
¹³C NMR	A quartet for the methylene carbon (-CH₂-) and a quartet for the trifluoromethyl carbon (-CF₃) due to C-F coupling.[7]
¹⁹F NMR	A triplet for the three equivalent fluorine atoms due to coupling with the adjacent methylene protons.
Mass Spec (ESI+)	The molecular ion peak corresponding to the free base [M+H]⁺ at m/z 115.05.
IR Spectroscopy	Characteristic strong C-F stretching bands (around 1100-1300 cm⁻¹). Broad N-H stretching bands characteristic of ammonium salts (around 2400-3200 cm⁻¹). This can be compared to analogous spectra like that of hydrazine dihydrochloride.[12]

Safety, Handling, and Storage

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride and its free base are hazardous substances that must be handled with appropriate precautions.[13] The information below is a summary; always consult the full Safety Data Sheet (SDS) before use.[14][15]

Handling:

• Use only in a well-ventilated area or a chemical fume hood.[15]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[14]

• Avoid breathing dust, fumes, or vapors.[15]

• Wash hands thoroughly after handling.

• Keep away from heat, sparks, and open flames.[14]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[14][16]

Table 3: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard	H302	Harmful if swallowed.
H312	Harmful in contact with skin.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H332	Harmful if inhaled.
H335	May cause respiratory irritation.
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Conclusion

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is a valuable and versatile reagent in the field of medicinal chemistry. Its dual functionality, combining the reactivity of a hydrazine with the property-enhancing effects of a trifluoroethyl group, makes it an attractive building block for the synthesis of novel therapeutic agents. This guide has provided a detailed technical overview of its properties, synthesis, reactivity, and safe handling, equipping researchers and drug development professionals with the foundational knowledge required to effectively utilize this compound in their research and development programs.

References

• (2,2,2-Trifluoroethyl)hydrazinehydrochloride - Chemical Technology Co.,LTD(expird). (n.d.).

• 2,2,2-Trifluoroethylhydrazine | C2H5F3N2 | CID 78740 - PubChem. (n.d.). Retrieved March 7, 2026, from [Link]

• (2,2,2-Trifluoroethyl)hydrazine hydrochloride | C2H6ClF3N2 | CID 21934076 - PubChem. (n.d.). Retrieved March 7, 2026, from [Link]

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The Strategic Application of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride in Modern Drug Discovery

Content Type: Technical Whitepaper & Application Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Executive Summary

The incorporation of fluorinated motifs into small-molecule therapeutics is a cornerstone of modern medicinal chemistry. Among these, the 2,2,2-trifluoroethyl group (-CH₂CF₃) is highly prized for its ability to modulate lipophilicity, enhance metabolic stability, and tune the pKa of adjacent basic centers. (2,2,2-Trifluoroethyl)hydrazine dihydrochloride has emerged as a critical building block for installing this pharmacophore into heterocyclic scaffolds, particularly pyrazoles, triazoles, and pyrimidines[1].

Historically, chemists relied on the free base form of this reagent (often supplied as a 70% aqueous solution)[2]. However, the free base presents significant challenges: it is volatile, prone to oxidation, and complicates anhydrous synthesis. As a Senior Application Scientist, I advocate for the transition to the dihydrochloride salt (CAS: 1251922-77-6)[3][4]. This solid-state reagent offers stoichiometric precision, extended shelf-life, and superior safety profiles, making it the gold standard for both discovery chemistry and scale-up manufacturing.

Physicochemical Profiling

Understanding the physical properties of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride is essential for optimizing reaction conditions and ensuring reproducible yields. The dihydrochloride salt fundamentally alters the handling characteristics compared to its free base counterpart[4].

Table 1: Quantitative Physical and Chemical Properties

Property	Value / Description
Chemical Name	(2,2,2-Trifluoroethyl)hydrazine dihydrochloride
CAS Registry Number	1251922-77-6[3][4]
Free Base CAS Number	5042-30-8[4]
Molecular Formula	C₂H₅F₃N₂ · 2HCl
Molecular Weight	186.99 g/mol (Free base: 114.07 g/mol )
Appearance	White to off-white crystalline powder
Solubility Profile	Highly soluble in H₂O, Methanol, and DMSO; Insoluble in non-polar organics (Hexanes, Toluene)
Storage Conditions	2-8°C under inert atmosphere (Argon/N₂); Hygroscopic

Data synthesized from commercial chemical registries and material safety data sheets[3][4].

Mechanistic Role in Drug Development

The strategic value of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride lies in its ability to generate trifluoroethyl-substituted heterocycles. These motifs are heavily utilized in the development of acetyl-CoA carboxylase (ACC) inhibitors[5], novel aliphatic hydrazide derivatives[6], and advanced agrochemicals[2].

The Pharmacokinetic Logic

When designing a drug candidate, replacing a standard alkyl group (e.g., an ethyl group) with a trifluoroethyl group provides a profound pharmacokinetic advantage. The strong electron-withdrawing nature of the CF₃ group, combined with the strength of the C-F bond, creates a "steric and electronic shield." This shielding actively repels Cytochrome P450 (CYP450) enzymes, preventing rapid oxidative metabolism at the adjacent methylene carbon.

Metabolic stability logic: Trifluoroethyl vs. standard alkyl groups.

Validated Synthetic Methodologies

To demonstrate the utility of the dihydrochloride salt, the following protocol details the synthesis of 1-(2,2,2-Trifluoroethyl)-1H-pyrazoles via cyclocondensation with a 1,3-diketone[2].

Protocol: Synthesis of 1-(2,2,2-Trifluoroethyl)-1H-pyrazoles

This protocol is designed as a self-validating system . Every reagent choice and analytical checkpoint is engineered to confirm the reaction's progress and prevent downstream failures.

Step 1: Reagent Preparation & Stoichiometry

• Action: In an oven-dried round-bottom flask, dissolve 1.0 equivalent of the chosen 1,3-diketone in anhydrous ethanol (0.2 M concentration). Add 1.1 equivalents of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride.

• Causality: A slight excess (1.1 eq) of the hydrazine ensures complete consumption of the diketone. Anhydrous ethanol is chosen because water can competitively hydrate the diketone, stalling the initial imine formation.

Step 2: In Situ Free-Basing

• Action: Add 2.2 equivalents of anhydrous Sodium Acetate (NaOAc) to the suspension.

• Causality: This is the most critical step when using the dihydrochloride salt. The 2.0 equivalents of NaOAc neutralize the two equivalents of HCl bound to the hydrazine, liberating the nucleophilic free base in situ. The remaining 0.2 equivalents act as a mild catalytic buffer. Stronger bases (like NaOH or KOtBu) are avoided as they can trigger aldol condensation side-reactions of the diketone.

Step 3: Cyclocondensation

• Action: Equip the flask with a reflux condenser and heat the mixture to 70°C for 3-4 hours.

• Causality: The initial nucleophilic attack forms a hydrazone intermediate. Elevated thermal energy is required to drive the subsequent intramolecular cyclization and dehydration, thermodynamically sinking the reaction into the stable aromatic pyrazole core.

Step 4: Self-Validating Analytical Checkpoint

• Action: Aliquot 10 µL of the reaction mixture, dilute in 1 mL of Acetonitrile, and analyze via LC-MS.

• Validation: The reaction is deemed complete only when the UV trace shows the disappearance of the diketone peak and the MS trace confirms the dominant presence of the [M+H]⁺ ion corresponding to the target pyrazole.

Step 5: Workup and Isolation

• Action: Concentrate the mixture under reduced pressure to remove ethanol. Partition the residue between Ethyl Acetate (EtOAc) and Deionized Water. Extract the aqueous layer twice with EtOAc.

• Causality: The highly lipophilic trifluoroethyl-pyrazole selectively partitions into the EtOAc layer. The aqueous layer efficiently washes away the NaCl/NaOAc byproducts and any unreacted polar hydrazine, ensuring a clean crude product. Dry the combined organic layers over Na₂SO₄, filter, and concentrate for final flash chromatography purification.

Workflow for the synthesis of trifluoroethyl-substituted pyrazoles.

Conclusion

The transition from aqueous free-base hydrazines to solid-state dihydrochloride salts represents a maturation in process chemistry. (2,2,2-Trifluoroethyl)hydrazine dihydrochloride provides researchers with a robust, stoichiometrically precise, and safe reagent for installing one of medicinal chemistry's most valuable pharmacophores. By adhering to the buffered cyclocondensation protocols outlined above, development teams can accelerate the synthesis of metabolically resilient drug candidates.

References

• Title: CAS#:1552312-80-7 | Macrocyclic Quinoxaline ... (Contains data for 1251922-77-6)
• Title: 5042-30-8|(2,2,2-Trifluoroethyl)
• Title: Fluorinated Hydrazines: A Pharmacist's Guide to Synthesis and ...
• Source: mdpi.
• Source: mdpi.
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Molecular Architecture and Synthetic Utility of 2,2,2-Trifluoroethylhydrazine Dihydrochloride in Modern Drug Development

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a cornerstone technique for optimizing a drug's pharmacokinetic and pharmacodynamic profile. As a Senior Application Scientist, I frequently observe that the transition from discovery chemistry to process scale-up is heavily dependent on the physical properties and reactivity profiles of the chosen building blocks. 2,2,2-Trifluoroethylhydrazine dihydrochloride serves as a premier synthon for installing the trifluoroethyl (-CH₂CF₃) moiety into heterocyclic scaffolds.

This technical guide explores the structural dynamics, mechanistic causality, and validated experimental protocols associated with this reagent, providing drug development professionals with a robust framework for synthesizing fluorinated pyrazoles, pyridazines, and hydrazones.

Physicochemical Profiling & Structural Dynamics

The free base of 2,2,2-trifluoroethylhydrazine is a volatile, potentially toxic liquid that is highly susceptible to atmospheric oxidation. To engineer a robust, bench-stable reagent that guarantees stoichiometric precision during high-throughput library synthesis, the dihydrochloride salt is utilized[1].

Table 1: Physicochemical Properties of the Dihydrochloride Salt

Property	Specification / Value
Chemical Name	2,2,2-Trifluoroethylhydrazine dihydrochloride
CAS Registry Number	1251922-77-6[1]
Molecular Formula	C₂H₇Cl₂F₃N₂[1]
Molecular Weight	186.99 g/mol [1]
Physical Form	White to off-white crystalline solid
H-Bond Donors	4[1]
Solubility Profile	Highly soluble in H₂O, Methanol, and DMSO

The Causality of the Trifluoromethyl (-CF₃) Group

The strategic value of the -CH₂CF₃ group lies in its profound electronic and steric effects:

• Lipophilicity & Permeability: The highly fluorinated motif significantly increases the lipophilicity (log P) of the parent molecule, enhancing passive membrane permeability and blood-brain barrier (BBB) penetration[2].

• Metabolic Stability: The strong carbon-fluorine bonds block cytochrome P450-mediated oxidative metabolism at adjacent sites, prolonging the drug's half-life.

• Electronic Modulation: The strong electron-withdrawing nature (inductive effect, -I) of the -CF₃ group drastically alters the electron density of the adjacent nitrogen atoms, a feature that dictates the regioselectivity of its reactions[3].

Mechanistic Pathways in Drug Design

When constructing complex heterocycles like pyrazoles, regioselectivity is often the primary synthetic hurdle. The -CF₃ group exerts a powerful inductive pull, drawing electron density away from the proximal nitrogen (N1). Consequently, N1 becomes significantly less nucleophilic than the terminal nitrogen (N2)[3].

When 2,2,2-trifluoroethylhydrazine reacts with an asymmetric 1,3-dicarbonyl electrophile, this inherent electronic bias dictates that the terminal N2 initiates the nucleophilic attack on the most electrophilic carbonyl carbon. This predictable causality ensures high fidelity and regioselectivity in the formation of 1-(2,2,2-trifluoroethyl)-1H-pyrazoles[4].

Mechanistic pathway for the regioselective synthesis of trifluoromethylated pyrazoles.

Synthetic Methodologies & Experimental Protocols

The following protocols are designed as self-validating systems, incorporating visual and chemical checkpoints to ensure reaction integrity.

Protocol 1: Regioselective Synthesis of 1-(2,2,2-Trifluoroethyl)-1H-pyrazoles

This protocol utilizes the dihydrochloride salt to synthesize fluorinated pyrazole derivatives, which are heavily utilized in modern agrochemicals and pharmaceuticals[4].

• Step 1: Suspension & Neutralization. Suspend 1.0 equivalent (eq) of 2,2,2-trifluoroethylhydrazine dihydrochloride in anhydrous ethanol (0.2 M) under an inert nitrogen atmosphere. Cool the flask to 0 °C.

• Step 2: Free Base Liberation. Dropwise, add 2.0 eq of triethylamine (Et₃N).

  • Self-Validating Checkpoint: The immediate formation of a dense white precipitate (Et₃N·HCl) visually confirms the successful in situ liberation of the reactive free hydrazine base.

• Step 3: Electrophile Addition. Introduce 1.0 eq of the target 1,3-dicarbonyl compound (e.g., ethyl acetoacetate) to the suspension[4].

• Step 4: Condensation & Cyclization. Heat the reaction mixture to reflux (78 °C) for 3–4 hours. The terminal nitrogen selectively attacks the sterically accessible/more electrophilic carbonyl, followed by acid-catalyzed dehydration to close the pyrazole ring[3].

• Step 5: Isolation. Cool the mixture to room temperature, filter off the Et₃N·HCl byproduct, and concentrate the filtrate in vacuo. Purify the crude product via flash column chromatography (Hexanes/Ethyl Acetate).

Protocol 2: Synthesis of Fluoroalkyl Hydrazones for Apoptosis Modulators

Hydrazone derivatives of trifluoroethylhydrazine are potent scaffolds in oncology, specifically utilized in the synthesis of amino acid derivatives targeting Bcl-2 family anti-apoptotic proteins[5].

• Step 1: Reagent Solubilization. Dissolve the target aldehyde or ketone (1.0 eq) in analytical-grade methanol.

• Step 2: Buffering & Addition. Add 2,2,2-trifluoroethylhydrazine dihydrochloride (1.1 eq) followed by sodium acetate (2.2 eq). The sodium acetate acts as a mild base to liberate the hydrazine while simultaneously buffering the solution to a slightly acidic pH (~4.5–5.0), which is optimal for hydrazone formation[2].

• Step 3: Thermal Activation. Stir the mixture at 65 °C for 3 hours.

  • Self-Validating Checkpoint: The reaction is thermodynamically driven forward by the precipitation of the highly crystalline hydrazone product as the mixture cools to room temperature[2].

• Step 4: Recovery. Filter the precipitate under a vacuum and wash with ice-cold methanol to yield the analytically pure fluoroalkyl hydrazone.

Quality Control and Analytical Validation

To ensure the structural integrity of the synthesized compounds, orthogonal analytical techniques must be employed. The presence of the -CF₃ group provides highly definitive NMR signatures:

• ¹H NMR (400 MHz): The methylene protons (-CH₂-) adjacent to the -CF₃ group will typically appear as a distinct quartet (due to ³JH-F coupling) in the region of δ 4.50–4.80 ppm, depending on the solvent and adjacent heterocycle.

• ¹⁹F NMR (376 MHz): A sharp, unambiguous singlet (or triplet depending on decoupling) will appear in the upfield region, typically between δ -70.0 and -72.0 ppm. This serves as a rapid, definitive marker for the successful incorporation of the trifluoroethyl moiety.

• LC-MS: The molecular ion peak [M+H]⁺ will reflect the exact mass addition of the trifluoroethyl group, confirming the condensation and complete dehydration of the intermediate.

References

• (2,2,2-Trifluoroethoxy)carbothioamide,(2,2,2 ... - ChemicalRegister. ChemicalRegister. [Link]

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• Synthesis of 1,4-Disubstituted Pyrazolo[3,4-d]pyrimidines from 4,6-Dichloropyrimidine-5-carboxaldehyde: Insights into Selectivity and Reactivity. ResearchGate / Synthesis. [Link]

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Solubility of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride in water vs organic solvents

The following technical guide details the solubility profile, physicochemical behavior, and handling protocols for (2,2,2-Trifluoroethyl)hydrazine dihydrochloride .

Executive Summary

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is a specialized fluorinated building block used primarily in the synthesis of pyrazole-based agrochemicals and pharmaceuticals. Its solubility behavior is governed by a competition between the highly polar, ionic nature of the hydrazine salt and the lipophilic, electron-withdrawing trifluoroethyl group .

For the researcher, the critical operational axiom is: The salt form is water-soluble/organic-insoluble, while the free base is organic-soluble/water-miscible. Successful utilization requires manipulating pH to toggle between these two states, allowing for efficient phase-transfer reactions and purification.

Physicochemical Profile

To predict solubility where empirical data is sparse, we must analyze the structural drivers:

• The Salt Lattice (Dominant): The dihydrochloride form (

  ) creates a high lattice energy and extreme polarity. This enforces solubility in high-dielectric solvents (Water, DMSO) and insolubility in low-dielectric solvents (DCM, Hexanes).

• The Fluorine Effect (

  ): The trifluoroethyl group is strongly electron-withdrawing ( ).

  • Basicity: It significantly reduces the pKa of the adjacent nitrogen, making the dihydrochloride salt potentially unstable or prone to dissociation into the monohydrochloride form upon heating or prolonged storage.

  • Lipophilicity: While

    usually enhances lipophilicity, in the salt form, this effect is overridden by the ionic charges. However, it does make the free base significantly more volatile and lipophilic than non-fluorinated hydrazine analogs.

Property	Value / Characteristic
Molecular Formula	(Nominal)
Physical State	White to off-white hygroscopic solid
pKa (Conjugate Acid)	~5.4 (Terminal ), < 2.0 (Internal )
Hygroscopicity	High (Requires storage under inert atmosphere)

Solubility Landscape

The following data categorizes solvent compatibility for the dihydrochloride salt .

Quantitative Solubility Estimates

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Aqueous	Water (pH < 7)	High (>100 mg/mL)	Completely soluble. Acidic pH stabilizes the salt.
Aqueous	Water (pH > 9)	Reacts	High pH converts salt to free base (oiling out).
Polar Protic	Methanol	Moderate	Good for dissolution; often used for recrystallization.
Polar Protic	Ethanol	Low to Moderate	Solubility decreases significantly compared to MeOH.
Polar Protic	Isopropanol	Low	Often used as an antisolvent to precipitate the salt.
Polar Aprotic	DMSO / DMF	High	Good for reactions, but difficult to remove.
Polar Aprotic	Acetonitrile	Low	Poor solubility; useful for slurry reactions.
Chlorinated	DCM / Chloroform	Insoluble	The salt will float/suspend. Used to wash away impurities.[1]
Ethers	THF / Diethyl Ether	Insoluble	Excellent antisolvents for purification.
Hydrocarbons	Hexane / Toluene	Insoluble	Strictly antisolvents.

Critical Nuance: Unlike standard alkyl hydrazines, the electron-withdrawing

group weakens the salt formation at the internal nitrogen. Consequently, attempting to dissolve the dihydrochloride in alcohols with heating may result in partial loss of HCl, effectively converting it to the monohydrochloride in situ.

Mechanistic Visualization: The Solubility Switch

The following diagram illustrates the phase behavior and how to manipulate the compound for synthesis (Salt) vs. Extraction (Free Base).

Figure 1: The "Solubility Switch" workflow demonstrating how pH manipulation toggles the compound between water-soluble salt and organic-soluble free base.[2]

Experimental Protocols

Protocol A: Salt-to-Free-Base Extraction

Use this when the hydrazine is required as a nucleophile in organic media.

Safety Warning: (2,2,2-Trifluoroethyl)hydrazine free base is volatile and toxic. All operations must be performed in a fume hood.

• Dissolution: Dissolve 10.0 g of (2,2,2-trifluoroethyl)hydrazine dihydrochloride in 30 mL of deionized water. The solution will be acidic (pH ~1-2).

• Neutralization: Cool the solution to 0–5°C in an ice bath. Slowly add saturated aqueous

  or 2M dropwise with stirring.

  • Endpoint: Monitor pH until it reaches ~8–9. The solution may become cloudy as the free base separates.

• Extraction: Transfer to a separatory funnel. Extract with Dichloromethane (DCM) (

  ).

  • Note: DCM is preferred over Ethyl Acetate because the free base is highly soluble in chlorinated solvents, and DCM allows for easier separation from the aqueous layer.

• Drying: Combine organic layers and dry over anhydrous

  (Sodium Sulfate) for 15 minutes.

• Usage: Filter the drying agent. The resulting DCM solution contains the free base and should be used immediately in the subsequent reaction. Do not concentrate to dryness unless necessary, as the free base is volatile.

Protocol B: Solubility Determination (Saturation Method)

Use this to verify solubility in a specific non-standard solvent.

• Preparation: Place 100 mg of the dihydrochloride salt in a 4 mL vial.

• Addition: Add the target solvent in 100

  increments at 25°C.

• Agitation: Vortex for 1 minute after each addition.

• Observation:

  • Soluble: Clear solution obtained with < 1 mL solvent (>100 mg/mL).

  • Sparingly Soluble: Clear solution with 1–10 mL solvent (10–100 mg/mL).

  • Insoluble: Visible solid remains after 10 mL solvent (<10 mg/mL).

Handling & Stability

• Hygroscopicity: The dihydrochloride salt acts as a "moisture sponge." Exposure to air will cause it to clump and eventually deliquesce.

  • Storage: Store under Nitrogen or Argon at 2–8°C.

• Corrosivity: Aqueous solutions of the salt are highly acidic and corrosive to carbon steel. Use glass or Hastelloy reactors.

• Thermal Stability: Avoid heating the dry salt above 100°C, as it may decompose with the evolution of HCl and HF gases.

References

• PubChem. (n.d.).[3] 2,2,2-Trifluoroethylhydrazine hydrochloride (Compound Summary). National Library of Medicine. Retrieved March 3, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthonix, Inc > 5042-30-8 | (2,2,2-Trifluoroethyl)hydrazine [synthonix.com]
• 3. 2,2,2-Trifluoroethylhydrazine | C2H5F3N2 | CID 78740 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Trifluoroethylhydrazine – Free Base vs. Hydrochloride Salt

Executive Summary

Trifluoroethylhydrazine (TFEH) is a critical building block in the synthesis of fluorinated heterocycles, particularly pyrazoles and triazoles used in agrochemicals and pharmaceuticals. The introduction of the trifluoroethyl (

) motif alters the physicochemical profile of the hydrazine core significantly compared to non-fluorinated analogs.

This guide delineates the operational differences between TFEH Free Base and its Hydrochloride Salt .

Critical Technical Clarification: While the user request references a "dihydrochloride," TFEH predominantly exists as a monohydrochloride (TFEH·HCl) in the solid state. The strong electron-withdrawing nature of the trifluoromethyl group (

) significantly reduces the basicity of the -nitrogen, making the formation of a stable, isolable dihydrochloride ( ) thermodynamically unfavorable under standard conditions. This guide focuses on the commercially relevant Monohydrochloride versus the Free Base , while addressing the theoretical constraints of the dihydrochloride form.

Part 1: Physicochemical Profile & Comparative Data

The choice between free base and salt is rarely arbitrary; it dictates the reaction setup, stoichiometry, and safety protocols.

Table 1: Comparative Properties

Feature	Free Base (TFEH)	Hydrochloride Salt (TFEH[1]·HCl)
CAS Number	5042-30-8	1081515-82-3
Physical State	Liquid (often 70% aq.[2][3] solution)	Crystalline Solid (Powder)
Molecular Weight	114.07 g/mol	150.53 g/mol
Boiling/Melting Point	BP: ~83°C (volatile)	MP: 230–231°C (decomposes)
Density	~1.26 g/mL	N/A (Solid)
Basicity (Nucleophilicity)	High (Immediate reactivity)	Latent (Requires neutralization)
Stability	Low (Oxidation prone, hygroscopic)	High (Shelf-stable, non-volatile)
Solubility	Water, Alcohols, Ethers	Water, MeOH, DMSO (Poor in Ether/Hexane)

The "Dihydrochloride" Misconception

Hydrazine (

) is a di-base and can form a dihydrochloride ( ). However, in TFEH, the group exerts a powerful inductive effect ( ), pulling electron density away from the adjacent nitrogen ( -N).

• -Nitrogen ( ): Remains basic and is the site of the first protonation (forming the monohydrochloride).
• -Nitrogen ( ): Becomes essentially non-basic due to the proximity. Protonating this site to form a dihydrochloride requires superacidic conditions and is not stable as a solid salt.

Part 2: Stability & Handling (The "Why")

1. Oxidative Instability of the Free Base

The free base is an electron-rich reducing agent. Upon exposure to air, it undergoes autoxidation, leading to the formation of azo compounds or hydrazones, which appear as yellow/brown impurities.

• Implication: Free base must be stored under argon/nitrogen at 2–8°C.

• Salt Advantage: The protonation of the

  -nitrogen in the salt form locks the lone pair, effectively shutting down oxidative degradation pathways. The salt can be stored at room temperature (desiccated) for months without titer loss.

2. Volatility and Toxicology

Hydrazines are potent alkylating agents and suspected carcinogens.

• Free Base: Significant inhalation hazard due to volatility (BP ~83°C).

• Salt: Non-volatile solid. Drastically reduces inhalation risk during weighing and transfer.

Part 3: Synthetic Utility & Activation Protocols

The salt is a "masked" nucleophile. It must be deprotonated (liberated) to react.

Decision Logic: When to use which?

Figure 1: Decision matrix for selecting between Free Base and Salt forms based on solvent and substrate compatibility.

Part 4: Experimental Protocols

Protocol A: In-Situ Utilization of TFEH·HCl (Standard Method)

Best for condensation reactions (e.g., Pyrazole synthesis) in alcoholic solvents.

Reagents:

• TFEH[1][2][4][5][6][7][8]·HCl (1.0 equiv)

• Base: Triethylamine (TEA) or Sodium Acetate (NaOAc) (1.1 equiv)

• Solvent: Ethanol or Methanol

Workflow:

• Suspension: Charge TFEH·HCl into the reaction vessel with the solvent. The salt will likely remain suspended.

• Liberation: Add TEA dropwise at 0°C.

  • Observation: The suspension will clear (formation of free base) followed by the precipitation of TEA·HCl (if in non-polar solvent) or remain clear (in MeOH).

• Reaction: Add the electrophile (e.g., 1,3-diketone).[9]

• Heating: Heat to reflux. The free base reacts immediately upon liberation.

Mechanistic Pathway:

Protocol B: Isolation of Free Base from Salt (Biphasic Extraction)

Required when using non-polar solvents (Toluene, DCM) where the salt is insoluble.

Step-by-Step:

• Dissolution: Dissolve 10 g of TFEH·HCl in 30 mL of distilled water.

• Neutralization: Slowly add 10% NaOH solution at 0°C until pH reaches ~10–11.

  • Caution: Exothermic. Do not exceed 20°C to prevent volatilization.

• Extraction: Extract 3x with Diethyl Ether or DCM.

• Drying: Dry organic layer over anhydrous

  .

• Concentration: Carefully remove solvent under reduced pressure (keep bath < 30°C).

  • Result: Pale yellow liquid (Free Base). Use immediately.

Part 5: Reaction Mechanism Visualization

The following diagram illustrates the synthesis of a trifluoromethyl-pyrazole using the salt form, highlighting the critical neutralization step.

Figure 2: Mechanistic flow from stable salt precursor to active heterocycle.

Part 6: Safety & Toxicology (E-E-A-T)

Hazard Identification:

• H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.

• Genotoxicity: Hydrazines are potential mutagens.

Specific Handling for TFEH:

• Double-Gloving: Use Nitrile gloves. TFEH penetrates latex.

• Quenching Spills: Do not wipe with paper towels (fire risk). Quench with dilute bleach (sodium hypochlorite) to oxidize the hydrazine to nitrogen gas before disposal.

  • Reaction:

• Rotovap Safety: When concentrating the free base, use a bleach trap between the pump and the condenser to prevent hydrazine vapors from escaping into the lab atmosphere.

References

• PubChem. (2023). (2,2,2-Trifluoroethyl)hydrazine hydrochloride | C2H6ClF3N2.[1] National Library of Medicine. [Link]

• Beilstein Journal of Organic Chemistry. (2011). Regioselective synthesis of 1-(2,2,2-trifluoroethyl)pyrazoles. [Link] (General reference for pyrazole synthesis methodology).

Sources

• 1. (2,2,2-Trifluoroethyl)hydrazine hydrochloride | C2H6ClF3N2 | CID 21934076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 2,2,2-Trifluoroethylhydrazine | C2H5F3N2 | CID 78740 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.ca [fishersci.ca]
• 6. 2,2,2-トリフルオロエチルヒドラジン 溶液 70 wt. % in H2O | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Pyrazole synthesis [organic-chemistry.org]

The Chemical Stability of Fluorinated Hydrazine Salts: An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The introduction of fluorine into hydrazine salts presents a compelling strategy for modulating their chemical stability, a critical parameter in their application as energetic materials and pharmaceutical intermediates. This guide provides a comprehensive technical overview of the key factors governing the stability of these compounds, including thermal robustness, sensitivity to mechanical stimuli, and hygroscopicity. We will delve into the mechanistic underpinnings of how fluorination imparts these changes, drawing upon established analytical techniques and providing detailed experimental protocols for their evaluation. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design, synthesis, and handling of fluorinated hydrazine salts, enabling a more informed approach to their development and application.

Introduction: The Transformative Influence of Fluorine

Hydrazine and its salts have long been a cornerstone in various chemical applications, from their use as high-energy propellants to versatile building blocks in the synthesis of pharmaceuticals.[1] However, their inherent instability and sensitivity can pose significant challenges in handling, storage, and formulation. The strategic incorporation of fluorine atoms into the hydrazine cation or the associated anion has emerged as a powerful tool to mitigate these issues. The unique properties of fluorine—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly alter the electronic and steric landscape of a molecule, thereby influencing its intermolecular interactions and decomposition pathways.[2]

This guide will explore the multifaceted impact of fluorination on the chemical stability of hydrazine salts, providing both theoretical insights and practical methodologies for their characterization.

Thermal Stability: Taming the Exotherm

The thermal stability of a hydrazine salt is a primary determinant of its safety and utility. Uncontrolled thermal decomposition can lead to rapid gas evolution and energy release, posing a significant hazard. Fluorination can enhance thermal stability through several mechanisms, including the inductive effect of fluorine atoms, which can strengthen adjacent bonds, and alterations in crystal packing that can increase the energy barrier to decomposition.

Key Analytical Techniques for Thermal Stability Assessment

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the principal techniques employed to evaluate the thermal stability of energetic materials and chemical compounds.[3]

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides crucial information on melting points, phase transitions, and the onset and enthalpy of decomposition. Exothermic events, indicative of decomposition, are of particular interest for stability assessment.[3][4]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is invaluable for determining the temperature at which decomposition begins (onset temperature) and for quantifying the mass loss associated with decomposition, which can provide insights into the decomposition products.[4][5]

The Impact of Fluorination on Thermal Decomposition

While direct comparative data for a wide range of fluorinated versus non-fluorinated hydrazine salts is limited in the literature, the general trend observed in other organic salts and energetic materials is that fluorination often, but not always, increases thermal stability. For instance, studies on dicationic bis-pyridinium hydrazone salts with fluorinated counteranions (e.g., BF₄⁻, PF₆⁻) have shown that the thermal stability is influenced by the nature of the anion.[3][6]

Table 1: Illustrative Thermal Decomposition Data for Hydrazinium Salts

Compound	Decomposition Onset (°C)	Peak Decomposition (°C)	Key Observations	Reference(s)
Hydrazinium Nitrate	~150	~270	Two-stage decomposition.	[1]
Hydrazinium Perchlorate	~140	~330	Decomposes exothermically.	[1]
Hydrazinium Sulfate	~250	~300	Decomposes to ammonium bisulfate.	[1]
Hydrazinium (H₂imdc)	~190-225	-	Endo-followed by exothermic decomposition.	[4]

Note: This table presents data for non-fluorinated hydrazinium salts to provide a baseline for understanding their thermal behavior. The exact decomposition temperatures can vary depending on heating rate and experimental conditions.

The introduction of trifluoromethyl (CF₃) groups, for example, can significantly alter decomposition pathways. The high strength of the C-F bond can make cleavage of this bond less favorable, potentially directing the decomposition towards other, higher-energy pathways.[2]

Experimental Protocol: DSC Analysis of a Hydrazine Salt

Objective: To determine the melting point and decomposition temperature of a hydrazine salt sample.

Materials:

• Hydrazine salt sample (2-5 mg)

• Aluminum or high-pressure stainless steel DSC pans and lids

• DSC instrument

• Inert purge gas (e.g., nitrogen)

Procedure:

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the hydrazine salt into a DSC pan. For energetic materials, it is crucial to use pans capable of withstanding the pressure generated during decomposition (e.g., hermetically sealed high-pressure crucibles).

• Encapsulation: Hermetically seal the pan to ensure that volatile decomposition products are contained.

• Instrument Setup:

  • Place the sealed sample pan in the sample cell and an empty, sealed reference pan in the reference cell.

  • Set the initial temperature to a value well below the expected melting point (e.g., 30 °C).

  • Program a heating ramp at a constant rate, typically 5-10 °C/min, to a final temperature above the expected decomposition point.

  • Set the inert gas flow rate (e.g., 50 mL/min).

• Data Acquisition: Initiate the heating program and record the heat flow as a function of temperature.

• Data Analysis:

  • Identify endothermic peaks, which may correspond to melting or other phase transitions.

  • Identify exothermic peaks, which indicate decomposition. Determine the onset temperature of the exotherm, which is a key indicator of thermal stability.

  • Integrate the area under the exothermic peak to determine the enthalpy of decomposition.

Sensitivity to Mechanical Stimuli: Ensuring Safe Handling

For applications in energetic materials, the sensitivity of a compound to mechanical stimuli such as impact and friction is a critical safety parameter. High sensitivity can lead to accidental initiation, making handling and processing hazardous. Fluorination has been shown to reduce the impact sensitivity of some energetic materials.[2][7]

Impact Sensitivity Testing: The Drop-Hammer (H₅₀) Method

The impact sensitivity of an energetic material is commonly quantified by the H₅₀ value, which is the height from which a standard weight must be dropped to cause initiation in 50% of trials.[8][9] A higher H₅₀ value indicates lower sensitivity. The test is typically performed using a drop-hammer apparatus.

Table 2: Illustrative Impact Sensitivity (H₅₀) Data for Energetic Materials

Compound	H₅₀ (cm)	Drop Weight (kg)	Key Observations	Reference(s)
RDX	23-28	2.5	A common military explosive.	[8]
HMX	26-32	2.5	A powerful and relatively stable explosive.	[8]
TATB	>320	2.5	An extremely insensitive high explosive.	[8]
Fluorinated Derivative B1	34.6	Not Specified	A computationally designed insensitive energetic material.	[7]

Note: This table provides context for H₅₀ values. Direct comparative H₅₀ data for fluorinated vs. non-fluorinated hydrazine salts is scarce in the literature.

The reduction in sensitivity in fluorinated compounds can be attributed to several factors, including increased molecular stability and changes in crystal packing that can dissipate the energy from an impact more effectively.

Experimental Protocol: Impact Sensitivity (H₅₀) Testing

Objective: To determine the H₅₀ value of an energetic material.

Materials:

• Energetic material sample (typically 30-50 mg per trial)

• Drop-hammer impact sensitivity tester

• Sample preparation tools (e.g., non-sparking spatula)

Procedure:

• Instrument Setup: Ensure the drop-hammer apparatus is properly calibrated and leveled.

• Sample Preparation: Carefully place a small, measured amount of the energetic material onto the anvil of the impact tester.

• Test Execution:

  • Set the drop height to an initial estimated value.

  • Release the drop weight.

  • Observe for signs of initiation (e.g., flash, smoke, sound).

• "Up-and-Down" Method:

  • If initiation occurs ("go"), decrease the drop height for the next trial.

  • If no initiation occurs ("no-go"), increase the drop height for the next trial.

  • Continue this process for a statistically significant number of trials (typically 25-50).

• Data Analysis: Calculate the H₅₀ value using the Bruceton or a similar statistical method based on the sequence of "go" and "no-go" results.

Hygroscopicity: The Challenge of Water Sorption

Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical consideration for both pharmaceutical and energetic materials.[10][11] Water uptake can lead to physical changes (e.g., deliquescence, caking) and chemical degradation, compromising the stability and performance of the material. The hygroscopicity of a salt is influenced by its crystal lattice energy and the hydration energy of its constituent ions.

Assessing Hygroscopicity: Moisture Sorption Isotherms

The most comprehensive way to characterize the hygroscopicity of a material is by generating a moisture sorption isotherm. This graph plots the equilibrium moisture content of the material as a function of relative humidity (RH) at a constant temperature.[12][13][14] Dynamic Vapor Sorption (DVS) is a common technique used to generate these isotherms.

Fluorination can influence hygroscopicity in complex ways. While the introduction of fluorine can increase the hydrophobicity of a molecule, the overall hygroscopicity of a salt is a balance of factors. For example, highly fluorinated porous organic salts have been shown to exhibit significant water adsorption in their nanospaces.[15]

Experimental Protocol: Dynamic Vapor Sorption (DVS) Analysis

Objective: To generate a moisture sorption-desorption isotherm for a salt sample.

Materials:

• Salt sample (10-20 mg)

• Dynamic Vapor Sorption (DVS) analyzer

• Dry nitrogen gas

Procedure:

• Sample Preparation: Accurately weigh 10-20 mg of the sample into the DVS sample pan.

• Instrument Setup:

  • Place the sample pan in the DVS instrument.

  • Set the temperature to a constant value (e.g., 25 °C).

• Drying: Dry the sample in a stream of dry nitrogen (0% RH) until a stable weight is achieved. This establishes the dry mass of the sample.

• Sorption Phase:

  • Increase the RH in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH).

  • At each RH step, allow the sample to equilibrate until the rate of weight change is below a defined threshold.

• Desorption Phase:

  • Decrease the RH in a stepwise manner from 90% back to 0% RH, allowing for equilibration at each step.

• Data Analysis:

  • Plot the percentage change in mass versus RH for both the sorption and desorption phases to generate the isotherm.

  • Analyze the shape of the isotherm to classify the hygroscopic nature of the material (e.g., non-hygroscopic, deliquescent).

  • The difference between the sorption and desorption curves (hysteresis) can provide information about changes in the solid state of the material.[14]

Mechanistic Insights into Stability Enhancement

The enhanced stability of fluorinated hydrazine salts can be attributed to a combination of electronic and structural effects.

dot graph "Fluorination_Effects" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Influence of Fluorination on Stability

Decomposition Pathways

The decomposition of hydrazine derivatives can proceed through various radical and ionic pathways.[16][17][18] The presence of fluorine can alter these pathways. For instance, the high strength of the C-F bond makes its homolytic cleavage energetically demanding.[19] This can favor alternative decomposition routes that may have higher activation energies, thus increasing the overall thermal stability. In some cases, the decomposition of fluorinated compounds can lead to the formation of HF, which can be a consideration in the analysis of decomposition products.[20]

dot graph "Decomposition_Pathway" { layout=dot; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Generalized Decomposition Pathways

Conclusion

The fluorination of hydrazine salts offers a promising avenue for enhancing their chemical stability, thereby expanding their utility and improving their safety profile. A thorough understanding of the principles of thermal stability, mechanical sensitivity, and hygroscopicity, coupled with rigorous experimental characterization, is essential for the successful development and application of these materials. This guide has provided a framework for this understanding, outlining the key analytical techniques and their underlying principles, and offering practical, step-by-step protocols for their implementation. As research in this area continues, a systematic approach to stability assessment will be crucial for unlocking the full potential of fluorinated hydrazine salts in both pharmaceutical and energetic applications.

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• Meter, M. (n.d.). Fundamentals of Moisture Sorption Isotherms. [Link]

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• Schotten, C., et al. (n.d.). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. White Rose Research Online. [Link]

• Johnson, D. A. (2007). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. ResearchGate. [Link]

• Al-Tel, T. H., Al-Qawasmeh, R. A., & Taha, M. O. (2022). Dicationic Bis-Pyridinium Hydrazone-Based Amphiphiles Encompassing Fluorinated Counteranions: Synthesis, Characterization, TGA-DSC, and DFT Investigations. PMC. [Link]

• Patil, K., Soundararajan, R., & Verneker, V. (1979). Differential thermal analysis of hydrazinium derivatives. Thermochimica Acta, 31(2), 259-261. [Link]

• Enders, D., & Shilvock, J. P. (2010). Product Class 7: Hydrazines and Hydrazinium Salts. Science of Synthesis, 40b, 1115-1210. [Link]

• Li, W., et al. (2021). Hygroscopicity of Fresh and Aged Salt Mixtures from Saline Lakes. Atmosphere, 12(9), 1181. [Link]

• Kumar, A., et al. (2023). Revisiting the sensitive nature of H-FOX: interplay of nitro and hydrazine functionalities to construct an insensitive energetic material. Chemical Communications, 59(84), 12693-12696. [Link]

• Liebman, J. F. (1995). The energetics of fluorinated species: estimation, enthalpies of formation, and electronegativity. CSWAB. [Link]

• Umemoto, T. (2011). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry, 7, 1633–1650. [Link]

• AGC Chemicals Americas. (2024, July 19). Fluorochemical-Based Active Pharmaceutical Ingredients(APIs). [Link]

• Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67. [Link]

• Zieger, P., et al. (2017). Revising the hygroscopicity of inorganic sea salt particles. Nature Communications, 8(1), 15883. [Link]

• Zhang, S., et al. (2020). Research progress in sensitivity test and simulation of energetic materials. Francis Academic Press. [Link]

• Shen, H., et al. (2025). Fluorine-Containing Functional Group-Based Energetic Materials. ResearchGate. [Link]

• Le, C. M., & Lectka, T. (2013). Aminodifluorosulfinium-Salts: Selective Fluorination Reagents with Enhanced Thermal Stabilityand Ease of Handling. Semantic Scholar. [Link]

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(2,2,2-Trifluoroethyl)hydrazine dihydrochloride molecular weight and formula

A Strategic Guide for Drug Discovery & Synthetic Applications

Executive Summary

The incorporation of trifluoroethyl groups (

) into drug candidates is a proven strategy to modulate lipophilicity ( ), enhance metabolic stability by blocking oxidative sites, and alter pKa profiles without significant steric penalty. (2,2,2-Trifluoroethyl)hydrazine is the critical building block for introducing this moiety into nitrogen-containing heterocycles, particularly pyrazoles and pyridazines.

While the user inquiry specifically targets the dihydrochloride salt, it is critical to note that the monohydrochloride is the thermodynamically preferred and commercially dominant solid form. The electron-withdrawing nature of the trifluoromethyl group significantly reduces the basicity of the

-nitrogen, making the formation of a stable dihydrochloride difficult under standard conditions. This guide provides the specifications for the requested dihydrochloride while detailing the practical usage of the monohydrochloride and free base to ensure experimental success.

Chemical Identity & Physical Specifications

The following table contrasts the three relevant forms of this reagent. Researchers should verify which form is required for their specific stoichiometry.

Property	Free Base	Monohydrochloride (Standard)	Dihydrochloride (Target)
IUPAC Name	(2,2,2-Trifluoroethyl)hydrazine	(2,2,2-Trifluoroethyl)hydrazine hydrochloride	(2,2,2-Trifluoroethyl)hydrazine dihydrochloride
Formula
Molecular Weight	114.07 g/mol	150.53 g/mol	186.99 g/mol
CAS Number	5042-30-8	1081515-82-3	1251922-77-6
Physical State	Liquid (often 70% aq.[1][2] soln)	White to off-white solid	Hygroscopic solid (Theoretical/Labile)
Solubility	Water, Methanol, DMSO	Water, DMSO, Methanol	Water (Hydrolyzes to mono-salt)
Basicity (pKa)	(low), (mod)	Stable Salt	Unstable (excess HCl required)

Critical Insight: The

of the nitrogen adjacent to the group is lowered by the inductive effect of the fluorine atoms. Consequently, the second protonation required to form the dihydrochloride is energetically unfavorable. In formulation and synthesis, calculate stoichiometry based on the Monohydrochloride unless the Dihydrochloride is explicitly synthesized and titrated immediately prior to use.

Synthetic Pathways & Production

For research and scale-up, the synthesis of (2,2,2-trifluoroethyl)hydrazine typically proceeds via nucleophilic substitution using trifluoroethyl triflate or reduction of a hydrazone.

Primary Workflow: Triflate Displacement

This method is preferred for its directness and high yield, avoiding the harsh reducing agents required for hydrazone reduction.

Protocol:

• Reagents: Hydrazine hydrate (excess), 2,2,2-Trifluoroethyl triflate, Dichloromethane (DCM).

• Reaction: The triflate is added dropwise to a cooled solution of excess hydrazine. The excess hydrazine acts as both the nucleophile and the base to scavenge the triflic acid generated.

• Isolation: The free base is isolated via extraction. Treatment with anhydrous HCl in ether precipitates the salt.

Visualization of Synthesis Logic

The following diagram outlines the decision matrix and reaction flow for synthesizing the salt forms.

Figure 1: Synthetic workflow for the generation of mono- and dihydrochloride salts from triflate precursors.

Applications in Drug Discovery

The (2,2,2-trifluoroethyl)hydrazine moiety is a "privileged structure" in modern medicinal chemistry.

Pyrazole Synthesis (Agrochemicals & Pharma)

The most common application is the condensation with 1,3-diketones to form 1-(2,2,2-trifluoroethyl)pyrazoles.

• Mechanism: The terminal nitrogen (

  , the more basic one) attacks the carbonyl carbon, followed by cyclization.

• Impact: The trifluoroethyl group on the pyrazole nitrogen prevents metabolic N-dealkylation, a common clearance pathway for N-ethyl or N-methyl groups.

Physicochemical Modulation

• Lipophilicity: Introduction of the

  group increases lipophilicity compared to an ethyl group, improving membrane permeability.

• Electronic Effects: The electron-withdrawing nature reduces the electron density of the aromatic ring (in pyrazoles), potentially improving selectivity against off-target GPCRs.

Experimental Protocol: Salt Formation

Objective: Conversion of Free Base to Hydrochloride Salt. Scale: 10 mmol.

• Preparation: Dissolve 1.14 g (10 mmol) of (2,2,2-trifluoroethyl)hydrazine (free base) in 10 mL of anhydrous diethyl ether.

• Acidification: Cool the solution to 0°C in an ice bath. Slowly add 5 mL of 2M HCl in diethyl ether (10 mmol) dropwise under nitrogen atmosphere.

  • Note: For Dihydrochloride , use 10 mL of 2M HCl (20 mmol) and expect a potentially gummy precipitate that requires rigorous drying.

• Filtration: A white precipitate forms immediately. Filter the solid under a blanket of nitrogen (the salts can be hygroscopic).

• Washing: Wash the filter cake with cold anhydrous ether (

  ).

• Drying: Dry under high vacuum (0.1 mmHg) at room temperature for 4 hours.

• Yield: Expect ~1.4 g (93%) for the monohydrochloride.

Safety & Handling (E-E-A-T)

As a Senior Scientist, I must emphasize the safety protocols for hydrazines.

• Toxicity: Hydrazines are potential carcinogens and skin sensitizers. All handling must occur in a chemical fume hood.

• Instability: The free base is flammable and can degrade upon exposure to air (oxidation). The hydrochloride salts are significantly more stable but should be stored in a desiccator at -20°C.

• Incompatibility: Avoid contact with strong oxidizing agents. The reaction with oxidizers can be vigorous and gas-evolving (

  ).

References

• PubChem. (2,2,2-Trifluoroethyl)hydrazine hydrochloride | C2H6ClF3N2. National Library of Medicine. Available at: [Link]

• ChemicalRegister. 2,2,2-trifluoroethylhydrazine;dihydrochloride CAS 1251922-77-6.[1][3] Available at: [Link]

• Lévesque, F., et al. "Continuous-Flow Synthesis of Trifluoromethylated Heterocycles." Journal of Flow Chemistry, 2014. (Contextualizing the use of trifluoroethyl hydrazines in flow synthesis).
• Jagodzinska, M., et al. "Trifluoroethylation of N-nucleophiles." European Journal of Organic Chemistry, 2018.

Sources

• 1. 1081515-82-3|(2,2,2-Trifluoroethyl)hydrazine hydrochloride|BLD Pharm [bldpharm.com]
• 2. 2,2,2-Trifluoroethylhydrazine | C2H5F3N2 | CID 78740 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2,2,2-Trifluoroethoxy)carbothioamide,(2,2,2-TRIFLUOROETHOXY)DIFLUOROACETIC ACID Suppliers & Manufacturers [chemicalregister.com]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of N-Trifluoroethyl Pyrazoles via In Situ Generation of Trifluoroethylhydrazine Salts

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the N-Trifluoroethyl Group in Pyrazole Scaffolds

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs used to treat a wide range of diseases.[1][2][3] In modern drug design, the strategic incorporation of fluorine-containing functional groups is a widely employed tactic to enhance the pharmacological profile of lead compounds. The trifluoroethyl group (–CH₂CF₃), in particular, can significantly improve metabolic stability, membrane permeability, and binding affinity by modulating lipophilicity and electronic properties.[4] Consequently, the development of efficient and reliable methods for the synthesis of N-trifluoroethyl pyrazoles is of high importance for drug discovery programs.

This application note provides a comprehensive guide to the synthesis of N-trifluoroethyl pyrazoles through the condensation of 1,3-dicarbonyl compounds with trifluoroethylhydrazine. We will address the inherent challenges of handling reactive fluoroalkylated hydrazines by focusing on a protocol that utilizes the in situ generation of the corresponding hydrazine salt, a more stable and manageable intermediate. This approach, adapted from established methods for analogous N-trifluoromethyl pyrazoles[5][6], offers a practical and scalable route to this valuable class of compounds.

Core Principles: Why Hydrazine Salts and In Situ Generation?

The classical Knorr pyrazole synthesis, which involves the reaction of a hydrazine with a 1,3-dicarbonyl compound, is the foundational method for creating the pyrazole ring.[7][8] However, applying this method to short-chain, electron-deficient fluoroalkyl hydrazines like trifluoroethylhydrazine introduces specific challenges:

• Instability: Small fluoroalkylated hydrazines can be unstable, making them difficult to store and handle as free bases.[5][6]

• Reactivity and Side Reactions: The high reactivity and potential decomposition pathways of these hydrazines can lead to undesired side products, such as the formation of des-trifluoroethyl pyrazoles, which complicates purification and lowers yields.

To circumvent these issues, this protocol employs a two-pronged strategy:

• Use of a Stable Precursor: We begin with a stable, protected form of trifluoroethylhydrazine, such as a di-Boc (di-tert-butyloxycarbonyl) protected derivative. This allows for safe storage and accurate dispensing.

• In Situ Generation of the Hydrazine Salt: The active trifluoroethylhydrazine is generated in situ immediately before the cyclization reaction. This is achieved by deprotecting the precursor with a strong acid (e.g., p-toluenesulfonic acid or HCl). This process transiently forms the trifluoroethylhydrazine salt (e.g., hydrochloride or tosylate), which is then directly trapped by the 1,3-dicarbonyl substrate present in the reaction mixture. This "generate-and-trap" approach minimizes the lifetime of the potentially unstable free hydrazine, thereby suppressing side reactions.[5][6][9]

Reaction Mechanism: Acid-Catalyzed Cyclocondensation

The synthesis proceeds via a well-established acid-catalyzed cyclocondensation pathway. The use of a strong acid is crucial not only for deprotection but also for catalyzing the key steps of the cyclization itself.

The proposed mechanism involves the following steps:

• In Situ Deprotection: A strong acid removes the Boc protecting groups from the precursor to generate the trifluoroethylhydrazine salt.

• Initial Condensation: The more nucleophilic nitrogen of trifluoroethylhydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound.

• Dehydration: The resulting hemiaminal intermediate readily loses a molecule of water to form a stable hydrazone.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazone intermediate performs a nucleophilic attack on the remaining carbonyl group, forming a five-membered ring.

• Final Aromatization: A final dehydration step occurs, leading to the formation of the stable, aromatic N-trifluoroethyl pyrazole ring.

Caption: Figure 1: Proposed Reaction Mechanism for N-trifluoroethyl pyrazole synthesis.

Detailed Experimental Protocol

This protocol describes a general one-pot procedure for the synthesis of N-trifluoroethyl pyrazoles from a di-Boc protected trifluoroethylhydrazine precursor and a generic 1,3-dicarbonyl compound.

Safety Precautions:

• Hydrazine-containing compounds are potentially mutagenic and carcinogenic. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9]

• Strong acids like p-toluenesulfonic acid (TsOH) are corrosive. Handle with care.

• Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture and oxygen.

Materials and Reagents:

• Di-tert-butyl 1-(2,2,2-trifluoroethyl)hydrazine-1,2-dicarboxylate (Precursor)

• 1,3-Dicarbonyl substrate (e.g., acetylacetone, dibenzoylmethane)

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, heating mantle, and inert atmosphere setup.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the di-Boc trifluoroethylhydrazine precursor (1.0 equiv).

• Addition of Reagents: Add the 1,3-dicarbonyl substrate (1.2 equiv) followed by anhydrous dichloromethane (DCM, approx. 0.3 M solution relative to the precursor).

• Initiation of Deprotection and Cyclization: To the stirred solution, add p-toluenesulfonic acid monohydrate (5.0 equiv). The use of a strong, non-nucleophilic acid in a non-coordinating solvent like DCM is critical to promote the reaction while minimizing the formation of des-trifluoroethyl side products.[5]

• Reaction Monitoring: Stir the reaction mixture at room temperature (20-25 °C) or with gentle heating (up to 40 °C) for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS) until the starting material is consumed.

• Work-up (Quenching): Once the reaction is complete, carefully quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel, dilute with water, and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-trifluoroethyl pyrazole.

Expected Results and Troubleshooting

The described protocol is versatile and can be applied to a range of 1,3-dicarbonyl substrates. The yields and reaction times may vary depending on the steric and electronic properties of the substituents on the dicarbonyl compound.

Table 1: Representative Substrates and Expected Outcomes

Entry	1,3-Dicarbonyl Substrate	R¹	R²	Typical Reaction Time (h)	Expected Yield (%)
1	Acetylacetone	CH₃	CH₃	12-16	70-85
2	Benzoylacetone	Ph	CH₃	16-20	65-80
3	Dibenzoylmethane	Ph	Ph	18-24	70-85
4	Ethyl 4,4,4-trifluoroacetoacetate	CF₃	OEt	16-24	60-75

Troubleshooting Workflow:

Low yields or the presence of significant impurities are common challenges in synthetic chemistry. The following workflow can help diagnose and resolve potential issues.

Caption: Figure 2: Troubleshooting Workflow for common synthesis issues.

Conclusion

This application note details a robust and reliable method for synthesizing N-trifluoroethyl pyrazoles, a compound class with significant potential in drug discovery. By utilizing a stable protected precursor and generating the reactive trifluoroethylhydrazine salt in situ, this one-pot protocol effectively overcomes the challenges associated with handling unstable fluoroalkylated hydrazines. The provided step-by-step procedure, along with the troubleshooting guide, equips researchers with the necessary tools to successfully incorporate this valuable moiety into their synthetic programs.

References

• Elguero, J. (1984). Hydrazines and Their Derivatives in Heterocyclic Synthesis. HETEROCYCLES, 22(8), 1984. [Link]

• Al-Azayza, S., et al. (2002). The Chemistry of Hydrazinecarbothioamide Group in the Synthesis of Heterocycles. ARKIVOC. [Link]

• Venkateswarlu, V., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(48), 27483-27493. [Link]

• Bayer, O., & Herdieckerhoff, E. (1937). U.S. Patent No. 2,073,600. U.S.

• Baran, P. (Ed.). (2014). Product Class 7: Hydrazines and Hydrazinium Salts. Science of Synthesis, 40b. [Link]

• Heller, S. T., & Natarajan, S. R. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. [Link]

• Singh, R., et al. (2019). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. International Journal of Pharmaceutical Sciences and Research, 10(6), 2634-2649. [Link]

• Taleon, G. A., et al. (2022). Preparation of pyrazole compounds by reaction with hydrazine without concomitant dehydroxylation. ResearchGate. [Link]

• Heller, S. T., & Natarajan, S. R. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. PubMed. [Link]

• Gemo, A. A., et al. (2021). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(1), 346-488. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Organic Chemistry Portal. [Link]

• Sharma, V., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(17), 6429. [Link]

• Alam, M. A. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(20), 1637-1641. [Link]

• Heller, S. T., & Natarajan, S. R. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. [Link]

• Venkateswarlu, V., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. ResearchGate. [Link]

• Al-Khafaji, K. N. K., et al. (2024). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. RSC Medicinal Chemistry. [Link]

• Akter, T., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 27(15), 4705. [Link]

• Fedorenko, V., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters, 24(13), 2464-2469. [Link]

• Kumar, A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8708. [Link]

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Protocol for cyclocondensation of 1,3-diketones with (2,2,2-Trifluoroethyl)hydrazine

This Application Note is designed for researchers in medicinal chemistry and agrochemical discovery. It details the protocol for synthesizing

-substituted pyrazoles using (2,2,2-Trifluoroethyl)hydrazine (TFEH), a reagent that introduces a metabolically stable and lipophilic fluoroalkyl motif.

Executive Summary

The introduction of trifluoroethyl groups into heterocyclic scaffolds is a high-value strategy in drug design, enhancing metabolic stability and membrane permeability. This protocol details the regioselective cyclocondensation of 1,3-diketones with (2,2,2-Trifluoroethyl)hydrazine (TFEH). Unlike standard alkyl hydrazines, TFEH exhibits unique electronic properties due to the electron-withdrawing

group, which significantly alters nucleophilicity and regiochemical outcomes. This guide provides a robust, scalable method for accessing these fluorinated pyrazoles with high purity.

Scientific Foundation & Mechanistic Insight

The Nucleophilicity Differential

The critical factor in this synthesis is the electronic asymmetry of the hydrazine reagent.

• Structure:

• Electronic Effect: The strong inductive effect (

  ) of the trifluoromethyl group pulls electron density away from the -nitrogen.

• Consequence: The

  -nitrogen is significantly less nucleophilic than the terminal -nitrogen ( ).

Regioselectivity Logic

In the reaction with an unsymmetrical 1,3-diketone (

), the regiochemistry is governed by the initial attack of the more nucleophilic -nitrogen ( ) onto the more electrophilic carbonyl carbon.

• Scenario: If

  is smaller or more electron-deficient than , the attacks .

• Outcome: The final pyrazole will have the trifluoroethyl group attached to the nitrogen adjacent to the

  substituent (the group from the less reactive carbonyl).

Caption: Mechanistic pathway dictating regioselectivity. The terminal amine drives the initial condensation.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Notes
1,3-Diketone	1.0	Substrate	e.g., Acetylacetone, Benzoylacetone
(2,2,2-Trifluoroethyl)hydrazine (70% aq)	1.1 - 1.2	Reagent	Toxic/Flammable. Handle in hood.
Ethanol (EtOH)	Solvent	Medium	Absolute EtOH preferred.
Acetic Acid (AcOH)	0.1 - 0.5	Catalyst	Promotes dehydration.
Sodium Bicarbonate	N/A	Workup	For neutralization.

General Procedure (Scale: 5.0 mmol)

Step 1: Setup

• Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add 1,3-Diketone (5.0 mmol) and Ethanol (15 mL, 0.33 M).

• Optional: If the diketone is sterically hindered, add Acetic Acid (0.5 mmol, 30 µL) to catalyze the reaction.

Step 2: Addition

• While stirring at room temperature, add (2,2,2-Trifluoroethyl)hydrazine (5.5 mmol) dropwise over 5 minutes.

  • Note: A mild exotherm may be observed. The solution often turns yellow.

Step 3: Reaction

• Heat the mixture to Reflux (80°C) .

• Monitor progress by TLC (typically 20-30% EtOAc in Hexanes) or LCMS.

  • Timeframe: Symmetrical diketones (e.g., acetylacetone) complete in 1–2 hours. Unsymmetrical/Aryl diketones may require 4–12 hours.

Step 4: Workup

• Cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure (Rotovap) to obtain a crude oil or solid.

• Neutralization: If AcOH was used, redissolve in EtOAc (20 mL) and wash with sat. aq.

  (10 mL), then Brine (10 mL).

• Dry over

  , filter, and concentrate.

Step 5: Purification

• Solids: Recrystallize from minimal hot Ethanol or EtOH/Water mixture.

• Oils: Purify via Flash Column Chromatography (Silica gel, Hexane/EtOAc gradient).

Representative Example: Synthesis of 1-(2,2,2-trifluoroethyl)-3,5-dimethylpyrazole

• Substrate: Acetylacetone (Pentane-2,4-dione).

• Observation: Reaction proceeds rapidly. Product is often a low-melting solid or oil.

• Yield: Typically 85–95%.

• NMR Validation: The symmetry of the diketone simplifies the spectrum. Look for the characteristic quartet of the

  group.

Critical Parameters & Troubleshooting

Regiochemical Control

For unsymmetrical diketones (e.g., Benzoylacetone), a mixture of isomers (1,3,5- vs 1,5,3-substituted) is possible but usually heavily biased.

• To maximize regioselectivity: Use a lower temperature (Room Temp) for a longer time (24h) to favor the kinetic product (attack at the most electrophilic carbonyl).

• Solvent Effects: Using Hexafluoroisopropanol (HFIP) as a solvent can alter hydrogen bonding networks and enhance regioselectivity for difficult substrates, though Ethanol is sufficient for most applications.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Deactivated Carbonyls	Increase temp to reflux; add 10 mol% AcOH or HCl.
Isomer Mixture	Similar Electrophilicity	Switch solvent to HFIP; lower reaction temperature.
Broad NMR Signals	Tautomerism/Rotamers	Run NMR at elevated temperature (50°C) to sharpen peaks.

Safety & Handling (E-E-A-T)

(2,2,2-Trifluoroethyl)hydrazine is a hazardous reagent.

• Toxicity: Harmful by inhalation, ingestion, and skin contact. It is a suspected carcinogen (hydrazine derivative).

• Flammability: Flash point is approx. 42°C. Keep away from heat/sparks.

• Engineering Controls: ALWAYS handle in a functioning fume hood. Double-glove (Nitrile) is recommended.

• Waste: Segregate halogenated organic waste. Do not mix with oxidizing agents (e.g., bleach, nitric acid) as this may cause ignition.

Analytical Validation

A successful synthesis is validated by the following spectral signatures:

• 1H NMR (CDCl3):

  • 4.5 - 5.0 ppm: Quartet ( Hz) corresponding to .
  • 6.0 - 6.5 ppm: Singlet for the Pyrazole C4-H.

• 19F NMR:

  • -70 to -72 ppm: Triplet ( Hz).

• LCMS:

  • Observe

    peak. The group adds 68 mass units relative to a methyl group (minus 2H).

Caption: Operational workflow for the synthesis of trifluoroethyl pyrazoles.

References

• Knorr Pyrazole Synthesis: Knorr, L. "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 1883, 16(2), 2597–2599. Link

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of 5-Trifluoromethylpyrazoles." Journal of Organic Chemistry, 2008, 73(9), 3523–3529. Link

• Trifluoroethylhydrazine Reactivity: Goncalves, H. A., et al. "Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism." Journal of the Brazilian Chemical Society, 2016, 27(11). Link

• Safety Data: PubChem CID 78740. "2,2,2-Trifluoroethylhydrazine - Safety and Hazards." National Library of Medicine. Link

Application Note: Strategic Introduction of Trifluoroethyl Groups into Heterocyclic Compounds

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone strategy in modern drug discovery and agrochemical development. While direct trifluoromethylation (-CF

) is common, the introduction of a trifluoroethyl group (-CH CF ) offers distinct advantages. The methylene spacer (-CH -) provides conformational flexibility and mitigates the drastic electron-withdrawing effect of the -CF group on neighboring heteroatoms, thereby preserving the basicity and pKa of the parent heterocycle while still significantly enhancing lipophilicity, metabolic stability, and membrane permeability[1].

This application note provides researchers with field-proven, self-validating protocols for the targeted trifluoroethylation of heterocycles, detailing the mechanistic causality behind reagent selection and reaction conditions.

Mechanistic Rationale & Reagent Selection

Heterocycles, particularly electron-rich systems like indoles and pyrroles, present unique challenges for functionalization due to competing N-H and C-H nucleophilic sites. The choice of the trifluoroethylating agent dictates the regioselectivity (C-alkylation vs. N-alkylation) and the required catalytic system.

• Electrophilic Pathway (C-Selective): Hypervalent iodine reagents, such as 2,2,2-trifluoroethyl(mesityl)iodonium triflate, act as potent electrophiles. They enable transition-metal-free C3-selective functionalization of indoles. The mesityl group is strategically chosen over phenyl or tolyl derivatives because it imparts superior stability and reactivity to the iodonium salt.

• Cross-Coupling / Radical Pathway (N-Selective): Industrial feedstocks like HCFC-123 (CF

  CHCl ) can be repurposed for N-H functionalization. This requires a transition metal, typically copper powder, to activate the highly inert C-Cl bonds via a radical-mediated cross-coupling mechanism[2].

• Nucleophilic Substitution: Reagents like3 rely on the excellent leaving group ability of the triflate anion. However, because the N-H proton of indoles is only weakly acidic, strong inorganic bases (e.g., KOtBu or NaH) are mandatory to drive the reaction[3].

Mechanistic pathways for the trifluoroethylation of heterocyclic compounds.

Quantitative Comparison of Trifluoroethylating Agents

To streamline experimental design, the following table summarizes field-validated conditions for introducing the -CH

CF moiety into heterocycles and related structural motifs.

Reagent	Target Site	Catalyst / Mediator	Typical Conditions	Yield Range	Ref
2,2,2-Trifluoroethyl(mesityl)iodonium triflate	C3 (Indoles)	None (Metal-Free)	DCM, RT, 10–240 min	60–90%
HCFC-123 (CF CHCl )	N-H (Indoles, Pyrroles)	Cu powder	Diethylamine, 75 °C	50–85%	[2]
2,2,2-Trifluoroethyl triflate	N-H / O-H	None	Strong Base (KOtBu)	40–80%	[3]
2,2,2-Trifluorodiazoethane (CF CHN )	O-H (Alcohols)	Cu(OTf)(Tol)	Mild conditions	70–95%	[4]

Experimental Protocols

Standard experimental workflow for the trifluoroethylation of heterocycles.

Protocol A: Transition-Metal-Free C3-Trifluoroethylation of Indoles

This methodology, adapted from , utilizes an electrophilic hypervalent iodine reagent to achieve rapid C(sp

)–C(sp ) bond formation without transition metals.

Materials:

• Indole derivative (1.0 mmol)

• 2,2,2-Trifluoroethyl(mesityl)iodonium triflate (1.2 mmol)

• K

  CO or organic base (2.0 mmol)

• Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the indole derivative (1.0 mmol) and K

  CO (2.0 mmol).

• Solvent Addition: Evacuate and backfill the flask with N

  three times. Inject 5.0 mL of anhydrous DCM.

• Reagent Introduction: Add 2,2,2-trifluoroethyl(mesityl)iodonium triflate (1.2 mmol) in one portion.

• Reaction Execution: Stir the mixture at room temperature. Monitor the reaction via TLC (Hexanes/EtOAc). Complete conversion typically occurs within 10 to 240 minutes depending on the electronic nature of the indole.

• Work-up: Quench the reaction with saturated aqueous NaHCO

  (5 mL). Extract the aqueous layer with DCM (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the pure 3-(2,2,2-trifluoroethyl)indole.

Causality & Troubleshooting: The addition of a base (K

CO ) is critical. It does not serve to deprotonate the indole; rather, it acts as an acid scavenger to neutralize the triflic acid generated during the electrophilic aromatic substitution. Without it, the highly acidic localized environment will cause rapid dimerization or decomposition of the starting indole.

Protocol B: Copper-Mediated N-H Trifluoroethylation using HCFC-123

This protocol, detailed in 2[2], allows for the late-stage N-H functionalization of complex bioactive molecules using a cheap, commercially available industrial chemical.

Materials:

• N-H Heterocycle (e.g., Indole, Carbazole) (0.5 mmol)

• Copper powder (1.0 mmol)

• Diethylamine (1.5 mmol)

• CF

  CHCl (HCFC-123) (2.0 mL, acts as both reagent and solvent)

Step-by-Step Procedure:

• Preparation: To a heavy-walled glass pressure tube equipped with a magnetic stir bar, add the N-H heterocycle (0.5 mmol) and Copper powder (1.0 mmol).

• Reagent Addition: Add diethylamine (1.5 mmol) followed by CF

  CHCl (2.0 mL).

• Reaction Execution: Seal the tube tightly with a Teflon screw cap. Heat the reaction mixture in an oil bath at 75 °C for 12–24 hours[2].

• Work-up: Cool the tube to room temperature before opening to prevent the sudden release of volatile organics. Dilute the mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the copper residues.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel chromatography.

Causality & Troubleshooting: HCFC-123 is highly volatile (bp 27.6 °C). Conducting this reaction in a sealed pressure tube is strictly mandatory to maintain the reagent in the liquid phase at 75 °C. The copper powder acts as a crucial reductant to activate the inert C-Cl bonds of HCFC-123, while diethylamine serves a dual purpose: it acts as an activator/ligand for the copper species and neutralizes the HCl byproduct generated during the cross-coupling process[2].

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Trifluoroethylating Powerhouse: Applications of 2,2,2-Trifluoroethyl Triflate. Source: nbinno.com.
• Deng, Z., et al. (2023). N−H Trifluoroethylation of Indoles and other Aromatic N-Heterocycles with CF3CHCl2 by Copper-Mediated Cross-Coupling Reaction. Advanced Synthesis & Catalysis.
• Novak, Z., et al. (2015). Efficient direct 2,2,2-trifluoroethylation of indoles via C–H functionalization. Chemical Communications.
• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. PMC, NIH.
• CuOTf(Tol)1/2-Catalyzed O-Trifluoroethylation of Alcohols with 2,2,2-Trifluorodiazoethane. Organic Letters, ACS Publications (2025).

Sources

• 1. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. advanced.onlinelibrary.wiley.com [advanced.onlinelibrary.wiley.com]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride in Agrochemical Synthesis

Introduction: The Strategic Importance of the Trifluoromethyl Group in Modern Agrochemicals

The introduction of a trifluoromethyl (CF₃) group into the molecular structure of active ingredients has become a cornerstone of modern agrochemical design. This small structural modification can profoundly enhance a compound's efficacy and stability. The high electronegativity and lipophilicity of the CF₃ group often lead to improved metabolic stability, increased membrane permeability, and stronger binding affinity to target proteins in pests and pathogens.[1] Consequently, trifluoromethylated heterocyclic compounds, particularly pyrazoles, are prominent scaffolds in a wide range of commercial pesticides, including insecticides, fungicides, and herbicides.

(2,2,2-Trifluoroethyl)hydrazine and its dihydrochloride salt are pivotal building blocks for the synthesis of these crucial trifluoromethyl-substituted pyrazoles. This application note provides a comprehensive guide for researchers and synthetic chemists on the effective utilization of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride in the synthesis of agrochemical precursors, with a focus on the robust and versatile Knorr pyrazole synthesis.

Physicochemical Properties and Handling of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is a white to off-white crystalline solid. Understanding its physical and chemical properties is essential for safe handling and successful reaction setup.

Property	Value	Source
CAS Number	17658-61-6	Internal Data
Molecular Formula	C₂H₇F₃N₂ · 2HCl	Internal Data
Molecular Weight	187.01 g/mol	Internal Data
Appearance	White to off-white powder
Melting Point	230-231 °C
Solubility	Soluble in water and polar protic solvents like methanol and ethanol.	General Chemical Knowledge

Safety and Handling Precautions:

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and serious eye irritation, as well as respiratory irritation. Therefore, it is imperative to handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention.

Core Synthetic Application: The Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis is a classic and highly efficient method for the formation of the pyrazole ring. It involves the cyclocondensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound. This reaction is particularly valuable for the synthesis of trifluoromethyl-substituted pyrazoles, which are key intermediates in the production of numerous agrochemicals.

Reaction Mechanism and Rationale

The reaction proceeds through a two-step mechanism:

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of one of the nitrogen atoms of the hydrazine onto one of the carbonyl carbons of the 1,3-dicarbonyl compound. This is followed by dehydration to form a hydrazone intermediate.

• Intramolecular Cyclization and Aromatization: The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group, leading to a cyclized intermediate. Subsequent dehydration results in the formation of the stable, aromatic pyrazole ring.

The use of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride requires the addition of a base to liberate the free hydrazine for the initial nucleophilic attack. The choice of base and solvent can influence the reaction rate and yield.

Diagram: Knorr Pyrazole Synthesis Workflow

Sources

• 1. mdpi.com [mdpi.com]

Application Note: Precision Regiocontrol in the Synthesis of N-Fluoroalkyl Pyrazoles

Topic: Regioselective Synthesis Using Substituted Fluoroalkyl Hydrazines Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Introduction: The Fluorine Imperative

The incorporation of fluoroalkyl groups (

) onto nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry. The -fluoroalkyl motif acts as a potent bioisostere, modulating lipophilicity ( ), metabolic stability, and pKa without significantly altering steric bulk compared to non-fluorinated alkyls.

However, the synthesis of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-substituted pyrazoles via the condensation of substituted hydrazines ( ) with unsymmetrical 1,3-dicarbonyls is historically plagued by poor regioselectivity. This reaction often yields difficult-to-separate mixtures of 1,3,5- and 1,3,4-substituted isomers.[1]

This guide details a regiodivergent protocol for synthesizing

-fluoroalkyl pyrazoles with high isomeric purity (>95:5 regiomeric ratio), utilizing 2,2,2-trifluoroethylhydrazine (TFEH) and pentafluorophenylhydrazine . We focus on exploiting the "Nucleophilic Differential" between the hydrazine nitrogens, amplified by fluorinated solvents.

Mechanistic Principles: The Nucleophilic Differential

To control regiochemistry, one must understand the electronic bias of the hydrazine reagent.[2] Unlike alkyl hydrazines, fluoroalkyl hydrazines possess a stark nucleophilic asymmetry.

The Alpha-Effect and Deactivation

In a generic substituted hydrazine (

):

• (Terminal Amino Group): This nitrogen retains the "alpha-effect"—the destabilization of the ground state by the adjacent lone pair—making it significantly more nucleophilic.
• (Substituted Nitrogen): The electron-withdrawing nature of the fluoroalkyl group (e.g., or ) inductively deactivates this center.

The Rule of First Attack: Kinetically, the highly nucleophilic

will attack the most electrophilic (or least sterically hindered) carbonyl carbon of the 1,3-diketone first. This initial condensation determines the final substitution pattern.

• Pathway A (Standard):

  attacks Carbonyl A Carbonyl A becomes position C3 of the pyrazole.

• Pathway B (Inverted):

  attacks Carbonyl A Carbonyl A becomes position C5 of the pyrazole.

Solvent-Mediated Regiocontrol (The HFIP Effect)

Using 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent is critical. HFIP is a strong hydrogen-bond donor (HBD). It selectively activates the harder, more basic carbonyl of the diketone and stabilizes the polar transition states, often enhancing the natural kinetic preference of the hydrazine to levels exceeding 98:2.

Visualization: Mechanistic Decision Tree

Caption: Mechanistic pathway determining pyrazole substitution patterns based on differential hydrazine nucleophilicity.

Experimental Protocols

Protocol A: Synthesis of 1-(2,2,2-Trifluoroethyl)-3-methyl-5-phenylpyrazole

Objective: Regioselective condensation of 2,2,2-trifluoroethylhydrazine (TFEH) with Benzoylacetone. Target Regioisomer: 1-(TFE)-3-methyl-5-phenylpyrazole (Isomer A). Rationale: The acetyl carbonyl (

) is less hindered and more electrophilic than the conjugated benzoyl carbonyl ( ). Therefore, attacks the acetyl group, placing the Methyl at C3.

Materials

• Benzoylacetone (1.0 equiv, 10 mmol)

• 2,2,2-Trifluoroethylhydrazine (70% aq. solution, 1.1 equiv)

• Solvent: HFIP (Hexafluoroisopropanol) - Crucial for high RR

• Catalyst: Acetic Acid (10 mol%) - Optional, accelerates dehydration

Step-by-Step Procedure

• Preparation : In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Benzoylacetone (1.62 g, 10 mmol) in HFIP (20 mL, 0.5 M).

  • Note: If HFIP is unavailable, Ethanol/AcOH (9:1) can be used, but regioselectivity may drop from >98:2 to ~85:15.

• Addition : Cool the solution to 0°C. Add 2,2,2-trifluoroethylhydrazine (1.1 equiv) dropwise over 5 minutes.

  • Caution: TFEH is toxic and volatile. Perform in a fume hood.

• Reaction : Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

  • Checkpoint: You may observe a pyrazoline intermediate (intermediate hydrate). If conversion is incomplete, heat to 40°C for 1 hour.

• Workup :

  • Remove HFIP under reduced pressure (Rotavap).[1] Recover HFIP for reuse if possible.

  • Dissolve the residue in Ethyl Acetate (30 mL) and wash with saturated

    (2 x 15 mL) to remove trace acid.

  • Wash with Brine (15 mL), dry over

    , and concentrate.

• Purification : The crude material is often >95% pure. If necessary, purify via flash chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Expected Results

• Yield: 85-92%

• Regiomeric Ratio (RR): >95:5 (favoring 3-Me-5-Ph isomer).

• Validation:

  • NMR: Distinct shift for (typically to ppm).

  • NOESY: Strong correlation between the

    protons and the ortho-protons of the C5-Phenyl ring. Absence of correlation between and C3-Methyl confirms the regiochemistry.

Protocol B: Handling and Safety of Fluoroalkyl Hydrazines

Fluoroalkyl hydrazines pose unique hazards compared to standard hydrazines due to their volatility and specific toxicity profiles.

Hazard Category	Specific Risk	Mitigation Strategy
Inhalation Toxicity	TFEH has high vapor pressure; vapors are severe respiratory irritants and potential CNS toxins.	Always handle in a functioning fume hood. Use a syringe/septum technique for transfer to avoid open exposure.
Skin Absorption	Lipophilic nature of fluoroalkyl groups enhances dermal absorption.	Double-glove (Nitrile under Laminate/Silver Shield). Standard nitrile degrades quickly against hydrazines.
Instability	Pure fluoroalkyl hydrazines can decompose exothermically if heated or in contact with metal oxides.	Store as aqueous solutions (e.g., 70% wt) or hydrochloride salts ( ) at 2-8°C.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Solution
Low Regioselectivity (Mix of Isomers)	Competitive attack of due to steric bulk at the electrophile.	Switch Solvent: Change from EtOH to HFIP or TFE (Trifluoroethanol). Fluorinated solvents enhance the "hardness" difference between carbonyls.
Incomplete Cyclization	Stable 5-hydroxy-pyrazoline intermediate formed.	Dehydration Step: Add catalytic p-TsOH (5 mol%) and heat to reflux in Toluene with a Dean-Stark trap to force water removal.
Product Decomposition	Retro-Mannich reaction or oxidation.	Perform reaction under Nitrogen/Argon atmosphere. Store product at -20°C.

Workflow Visualization

Caption: Optimized workflow for the synthesis of N-fluoroalkyl pyrazoles using HFIP.

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Synthesis Using Fluorinated Alcohols as Solvents."[1][3] Journal of Organic Chemistry, 2008. Link

• Nucleophilicity of Hydrazines: Mayr, H., et al. "Nucleophilic Reactivities of Hydrazines and Amines." Journal of the American Chemical Society, 2012. Link

• Synthesis of Fluoroalkyl Pyrazoles: Mykhailiuk, P. K. "Fluorinated Pyrazoles: From Synthesis to Applications." Chemical Reviews, 2021. Link

• Alpha-Effect and Reactivity: Kool, E. T., et al. "Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation." Journal of the American Chemical Society, 2014. Link

• Safety Data: PubChem CID 78740 (2,2,2-Trifluoroethylhydrazine). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent advances in the synthesis of fluorinated hydrazones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of trifluoroethyl pyrazole synthesis reactions

Welcome to the Synthesis Technical Support Center . This knowledge base is designed for researchers, medicinal chemists, and drug development professionals troubleshooting the synthesis of trifluoroethyl pyrazoles.

Below, you will find field-proven insights, mechanistic explanations, and self-validating protocols to resolve common bottlenecks such as poor regioselectivity, low yields, and unreactive reagents.

🔍 FAQ 1: Overcoming Unreactive Alkylating Agents

Question: I am attempting a direct N-alkylation of my pyrazole core using 2,2,2-trifluoroethyl iodide (CF₃CH₂I) and K₂CO₃, but my conversion is consistently below 20%. How can I improve this yield?

Application Scientist Insight: The failure of 2,2,2-trifluoroethyl iodide is a classic electronic issue, not a procedural one. In a standard Sₙ2 reaction, the nucleophile attacks the α-carbon, forming an electron-deficient pentacoordinate transition state. The highly electronegative CF₃ group exerts a massive inductive electron-withdrawing effect (-I), which severely destabilizes this transition state and raises the activation energy barrier.

To overcome this, you must compensate for the poor electrophilicity by utilizing an exceptional leaving group. Switching to 2,2,2-trifluoroethyl trifluoromethanesulfonate (CF₃CH₂OTf) is the industry standard. The triflate anion is the conjugate base of a superacid, making it an extraordinarily stable leaving group that drastically lowers the activation energy, allowing the reaction to proceed quantitatively at room temperature.

Quantitative Data: Comparison of Trifluoroethylating Agents

Reagent	Electrophilicity	Leaving Group Ability	Typical Yield	Mechanistic Notes
CF₃CH₂I	Very Low	Moderate (I⁻)	< 20%	Strong -I effect of CF₃ destabilizes Sₙ2 transition state.
CF₃CH₂OTf	High	Excellent (OTf⁻)	75 - 95%	Superb leaving group overcomes the electronic deactivation.
PhBDFA	N/A (Radical/Cu)	N/A	50 - 70%	Used for catalytic one-step deoxytrifluoromethylation from alcohols[1].
CF₃CHN₂	N/A (Dipole)	N/A (N₂ gas)	80 - 90%	Excellent for [3+2] cycloadditions; highly regioselective with Ag catalysts[2].

🧪 Protocol 1: Standard Operating Procedure for N-Trifluoroethylation

This protocol utilizes CF₃CH₂OTf to ensure high-yielding direct alkylation.

• Preparation: In an oven-dried Schlenk flask under N₂ atmosphere, dissolve the pyrazole (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add Cs₂CO₃ (1.5 equiv). Stir at room temperature for 30 minutes. Causality: Cs⁺ is a large, poorly coordinating counter-ion. It leaves the pyrazolate anion "naked" and highly nucleophilic.

• Alkylation: Cool the flask to 0 °C. Dropwise add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.2 equiv).

• Reaction: Warm to room temperature and stir for 4–6 hours.

• Validation Checkpoint: Pull an aliquot for LC-MS. The disappearance of the starting material mass and the appearance of the [M+H]+ peak corresponding to the trifluoroethylated product confirms conversion. Furthermore, ¹⁹F-NMR of the crude mixture should show a distinct triplet around -71 to -72 ppm.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to completely remove residual DMF. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

🔍 FAQ 2: Controlling Regioselectivity in Asymmetric Pyrazoles

Question: When alkylating an asymmetric pyrazole, I am getting an inseparable 1:1 mixture of N1 and N2 trifluoroethyl isomers. How can I drive the reaction toward a single regioisomer?

Application Scientist Insight: Pyrazoles exist as tautomeric mixtures. Upon deprotonation, they form a resonance-stabilized ambident pyrazolate anion. Alkylation can occur at either nitrogen. Because the CF₃CH₂- group is sterically demanding, the reaction is highly sensitive to kinetic vs. thermodynamic control.

To favor the sterically less hindered nitrogen (kinetic product) , you must lower the reaction temperature and use a bulky, non-coordinating base (like Cs₂CO₃ in DMF) to prevent thermodynamic equilibration. If direct alkylation still yields poor regioselectivity, you must abandon the "top-down" alkylation approach and utilize a "bottom-up" de novo cyclocondensation[3].

Fig 1: Reaction pathway of pyrazole deprotonation and divergent N-alkylation regioselectivity.

🔍 FAQ 3: De Novo Synthesis via Cyclocondensation

Question: My pyrazole core is too sterically hindered for direct N-alkylation to work efficiently. What is the most reliable alternative?

Application Scientist Insight: When direct functionalization fails, construct the pyrazole ring directly around the trifluoroethyl group. By reacting a 1,3-diketone (or enaminone) with 2,2,2-trifluoroethylhydrazine, you dictate the regiochemistry during the ring-closing step[4]. The initial condensation occurs between the more nucleophilic nitrogen of the hydrazine and the more electrophilic carbonyl, locking in the regioselectivity before the cyclization dehydrates the system.

Fig 2: Bottom-up cyclocondensation workflow for de novo trifluoroethyl pyrazole synthesis.

🧪 Protocol 2: De Novo Cyclocondensation

This methodology utilizes commercially available 2,2,2-trifluoroethylhydrazine (often supplied as a 70% aqueous solution)[4].

• Condensation: Dissolve your target 1,3-diketone (1.0 equiv) in absolute ethanol to achieve a 0.5 M concentration.

• Hydrazine Addition: Slowly add 2,2,2-trifluoroethylhydrazine (70% aq. solution, 1.1 equiv).

• Catalysis: Add a catalytic amount of glacial acetic acid (0.1 equiv). Causality: The mild acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial hydrazone formation without protonating the hydrazine entirely.

• Reflux: Heat the mixture to 60–80 °C for 3–5 hours.

• Validation Checkpoint: Monitor via TLC. The disappearance of the UV-active diketone spot confirms complete condensation. Run an ESI-MS; you must observe the [M+H]+ corresponding to the fully cyclized mass. If you see a mass of[M+18]+, the intermediate hydrazone has formed but has not yet dehydrated to close the ring. In this case, increase reflux time or add molecular sieves.

• Isolation: Concentrate the reaction mixture in vacuo. Partition the residue between EtOAc and saturated aqueous NaHCO₃ (to neutralize the acetic acid).

• Purification: Dry the organic layer over MgSO₄, concentrate, and purify via silica gel chromatography (typically using an EtOAc/Hexanes gradient).

📚 References

• Catalytic One-Step Deoxytrifluoromethylation of Alcohols Source: NIH / PubMed Central URL:

• Dual Incorporation of Trifluoromethyl and Cyano Groups into Pyrazole Pharmcophores via Silver-Catalyzed Cycloaddition Reaction of Trifluorodiazoethane Source: Chinese Chemical Society (CCS Chemistry) URL:

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps Source: Beilstein Journal of Organic Chemistry URL:

• Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles Source: MDPI (Molecules) URL:

Sources

• 1. Catalytic One-Step Deoxytrifluoromethylation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles | MDPI [mdpi.com]

Preventing defluorination side reactions with trifluoroethylhydrazine

Technical Support Center: Trifluoroethylhydrazine (TFEH) Applications

Ticket System Status: 🟢 OPERATIONAL Current Topic: Preventing Defluorination & Optimizing Pyrazole Synthesis Support Tier: Level 3 (Senior Application Scientist)

Welcome to the TFEH Technical Hub

You are likely here because you are using 2,2,2-Trifluoroethylhydrazine (TFEH) to introduce a metabolic stability "handle" (the

group) into a drug candidate, most likely a pyrazole or triazole scaffold.

The Problem: TFEH is deceptive. It looks like a standard alkyl hydrazine, but the strong electron-withdrawing effect of the

group acidifies the adjacent methylene protons. Under the wrong conditions (specifically basic ones), this molecule undergoes a rapid -elimination of hydrogen fluoride (HF), destroying your motif and potentially etching your glassware.

This guide details how to handle TFEH and preventing the "Silent Killer" of fluorinated synthesis: Base-Mediated Defluorination .

Module 1: Reagent Stability & Handling

User Question: "My TFEH free base turned yellow and fumed when I opened the bottle. Is it still good?"

Diagnosis: TFEH free base (b.p. ~104°C) is hygroscopic, volatile, and oxidizes rapidly in air to form hydrazones with atmospheric aldehydes, which turn yellow. It is also flammable.[1][2]

The Solution: Switch to TFEH-Hydrochloride (TFEH·HCl) or an aqueous solution (70% wt) for storage and handling. The salt form is a stable solid and significantly reduces the risk of accidental defluorination during storage.

Comparative Data: Free Base vs. HCl Salt

Feature	TFEH (Free Base)	TFEH·HCl (Salt)
CAS	5042-30-8	1081515-82-3
Physical State	Fuming Liquid	White/Off-white Solid
Stability	Poor (Oxidizes/Absorbs )	Excellent (Shelf-stable)
Flammability	High (Flash pt: 36°C)	Low (Solid)
Defluorination Risk	Moderate (Self-catalytic in storage)	Negligible (if kept dry)

Module 2: The "Defluorination Trap" (Mechanism & Prevention)

User Question: "I synthesized my pyrazole using NaOEt/EtOH, but the

NMR shows a peak at -120 ppm (Fluoride ion) and no product signal at -72 ppm."

Root Cause Analysis: You have triggered the E1cB-like Elimination Pathway . When TFEH condenses with a ketone/aldehyde to form a hydrazone, the

bond pulls electron density. This makes the methylene protons ( to the ) significantly more acidic ( drops). If a strong base (like ethoxide) is present, it deprotonates this position, triggering the ejection of a fluoride ion.

Visualizing the Danger Zone

Figure 1: The mechanistic bifurcation. Base promotes the red path (destruction); Acid promotes the green path (cyclization).

Module 3: Optimized Synthesis Protocol (The "Safe" Method)

Objective: Synthesize 1-(2,2,2-trifluoroethyl)pyrazole from a 1,3-diketone without losing fluorine.

The Golden Rule: Avoid Strong Bases. Use Lewis Acids or Brønsted Acids to drive the dehydration/cyclization.

Step-by-Step Protocol

• Preparation:

  • Use TFEH·HCl (1.1 equiv).

  • Use Ethanol or Acetonitrile (Reagent Grade).

  • Crucial: Do not add NaOEt or TEA initially.

• The "Buffered" Release:

  • Since you are using the HCl salt, you need to liberate the hydrazine gently.

  • Add Sodium Acetate (NaOAc) (1.2 equiv). This acts as a buffer. It liberates TFEH but maintains a slightly acidic/neutral pH (~5-6), which is too weak to deprotonate the

    -methylene group but sufficient to catalyze imine formation.

• Reaction:

  • Add 1,3-diketone (1.0 equiv).[3]

  • Heat to reflux (70-80°C).

  • Monitor: Check

    NMR. Product should appear near -70 to -72 ppm . If you see a peak near -120 to -150 ppm , you are generating free fluoride (HF).

• Workup:

  • Remove solvent in vacuo.

  • Partition between EtOAc and Water (Not saturated

    immediately, as the interface can become basic).

  • Wash with brine, dry over

    .

Why this works:

The acetate buffer catalyzes the dehydration of the carbinolamine intermediate (the step forming the ring) without ever creating a species basic enough to strip the proton next to the

group.

Module 4: Troubleshooting Guide

Symptom: Regioselectivity is wrong (Isomer B instead of Isomer A).

• Context: Reaction of unsymmetrical 1,3-diketones.

• Fix: TFEH is less nucleophilic than methylhydrazine due to the electron-withdrawing fluorine.

  • To favor attack at the most reactive carbonyl: Run in TFE (2,2,2-Trifluoroethanol) or HFIP (Hexafluoroisopropanol) . These solvents activate the carbonyl via H-bonding, often overriding steric factors.

Symptom: Low yield, tar formation.

• Context: Likely polymerization of the defluorinated azo-alkene intermediate.

• Fix: Check your solvent.[3] Avoid DMF or DMSO at high temperatures (

  ) with TFEH, as these can sometimes promote basic decomposition. Switch to Toluene with a Dean-Stark trap and catalytic p-TsOH (p-Toluenesulfonic acid).

Symptom: Glassware etching.

• Context: Visible frosting on the flask walls.

• Fix: You are generating HF. Stop the reaction. Add calcium chloride or calcium carbonate to scavenge the fluoride as

  (insoluble solid) to protect the rest of your equipment, then discard the batch. Review Module 2.

Module 5: Decision Logic for Reaction Setup

Use this flowchart to select the correct conditions for your specific substrate.

Figure 2: Experimental decision matrix for TFEH cyclizations.

References

• Safety & Handling: Safety Data Sheet: 2,2,2-Trifluoroethylhydrazine (70% in water). Sigma-Aldrich. Link

• Synthesis & Regioselectivity: Saucier, M. A. (2020). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. University of Mississippi, Honors Theses.[4] Link

• Defluorination Mechanism (General): Wang, J., et al. (2019). Defluorination of Per- and Polyfluoroalkyl Substances (PFASs). Environmental Science & Technology. (Contextual grounding for HF elimination mechanisms). Link

• Reaction Optimization: Gosselin, F., et al. (2010). Regioselective Synthesis of 1-Aryl-3,5-substituted Pyrazoles. Journal of Organic Chemistry. (Analogous mechanistic control for hydrazine cyclizations). Link

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. egrove.olemiss.edu [egrove.olemiss.edu]

Technical Support Center: Managing the Hygroscopic Nature of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, analytical chemists, and drug development professionals. Handling highly polar, moisture-sensitive building blocks like (2,2,2-Trifluoroethyl)hydrazine dihydrochloride (CAS: 1081515-82-3) requires precision. Failure to mitigate its hygroscopic nature leads to stoichiometric imbalances, degraded yields in the synthesis of fluorinated pyridazines, and irreproducible derivatization in analytical workflows[1].

This guide bypasses generic advice, offering field-proven, self-validating protocols and mechanistic troubleshooting to ensure absolute experimental integrity.

Mechanistic Insight: The Causality of Hygroscopicity

To control a chemical, you must understand its physical chemistry. (2,2,2-Trifluoroethyl)hydrazine dihydrochloride consists of a highly polar, protonated hydrazine moiety (

) stabilized by two chloride counterions.

Why is it so hygroscopic? The crystal lattice of this dihydrochloride salt is highly susceptible to atmospheric moisture due to intense ion-dipole interactions and hydrogen bonding. When exposed to ambient air, the chloride ions and the protonated nitrogens act as hydrogen-bond acceptors and donors, rapidly pulling water molecules into the lattice. This process leads to deliquescence —where the solid absorbs so much moisture that it dissolves into a sticky, viscous aqueous mass[2].

The Experimental Consequence: If you weigh 100 mg of a deliquescent salt, you are not weighing 100 mg of your active reagent; you are weighing an unknown ratio of reagent and water. In sensitive pharmaceutical syntheses (e.g., forming fluoroalkyl hydrazones), this sub-stoichiometric addition leaves unreacted starting materials, complicating downstream purification and drastically reducing yields.

Quantitative Data: Moisture Impact Analysis

The following table summarizes the quantitative shifts and experimental consequences when (2,2,2-Trifluoroethyl)hydrazine dihydrochloride transitions from an anhydrous to a hydrated state.

Parameter	Anhydrous State (Ideal)	Hydrated State (Deliquescent)	Experimental Consequence
Physical State	Free-flowing white powder	Viscous, sticky semi-solid	Inability to transfer quantitatively using standard spatulas.
Mass Drift Rate	< 0.1 mg / min (in Ar/N₂)	> 5.0 mg / min (ambient air)	Severe weighing errors; continuous upward drift on analytical balances.
Active Molar Mass	187.00 g/mol (Exact)	Variable (187.00 + H₂O)	Sub-stoichiometric addition; incomplete conversion in cross-coupling.
Solvent Compatibility	Soluble in dry DMF, EtOH, DMSO	Introduces H₂O to solvent	Quenches moisture-sensitive catalysts or organometallic reagents.

Experimental Workflow & Self-Validating Protocol

To guarantee stoichiometric accuracy, we employ a "Weighing by Difference" methodology combined with the generation of anhydrous stock solutions. This creates a self-validating system: the exact mass used is verified by what is missing from the source vial, rather than what is exposed to the balance pan.

Workflow Diagram

Fig 1: Moisture-free handling workflow for hygroscopic hydrazine salts.

Step-by-Step Methodology: Anhydrous Stock Solution Preparation

Note: Hydrazine salts are toxic and suspected carcinogens. Always perform these steps inside a certified fume hood or glovebox wearing appropriate PPE[2].

• Vial Preparation: Dry a 20 mL scintillation vial and a PTFE-lined cap in a vacuum oven at 80°C for 2 hours. Cool under an inert argon stream.

• Initial Taring (The Validation Baseline): Place the sealed stock bottle of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride on the analytical balance. Record this exact mass (

  ).

• Rapid Transfer: Working inside a glove bag or under a heavy argon blanket, rapidly transfer an approximate amount of the solid into the dried 20 mL vial. Immediately seal both the source bottle and the new vial.

• Back-Weighing (The Self-Validation Step): Place the sealed source bottle back on the balance. Record the new mass (

  ). The exact mass of the reagent transferred is strictly . This eliminates any error from moisture absorbed by the transferred solid during the few seconds of exposure.

• Solvent Addition: Using a dry syringe, pierce the septum of the 20 mL vial and inject a calculated volume of anhydrous solvent (e.g., dry DMF or Ethanol) to achieve your desired molarity.

• Utilization: Use this stock solution immediately via syringe transfer for your reactions.

Troubleshooting Guides & FAQs

Q: During weighing, the mass on my analytical balance continuously drifts upward. How do I stop this? A: This upward drift is the active, real-time absorption of atmospheric water by the dihydrochloride salt. You cannot "stop" it in ambient air. You must abandon direct open-air weighing. Switch immediately to the "Weighing by Difference" protocol detailed in Section 3, or perform all weighing inside a strictly controlled inert glovebox (Argon/N₂).

Q: My batch of (2,2,2-Trifluoroethyl)hydrazine dihydrochloride has turned into a sticky, viscous mass. Can I dry it out in an oven? A: Do not use a standard heating oven. Hydrazine derivatives can be thermally unstable and pose an explosion hazard if heated improperly or exposed to oxidizing conditions[3]. To salvage a hydrated batch, place the open vial inside a vacuum desiccator containing fresh phosphorus pentoxide (

) or Drierite. Apply a high vacuum (Schlenk line) at room temperature for 24–48 hours until it returns to a free-flowing powder.

Q: I am using this compound to synthesize fluorinated pyridazines, but my yields are consistently below 40%. Could hygroscopicity be the cause? A: Yes. If your reagent has absorbed water, two things happen: First, you are adding less of the active hydrazine than calculated, leading to unreacted starting materials. Second, the introduced water can act as a competing nucleophile in your reaction mixture, hydrolyzing your electrophilic intermediates. Switch to preparing an anhydrous stock solution to ensure exact 1:1 stoichiometry.

Q: Is the aqueous solution of (2,2,2-Trifluoroethyl)hydrazine a viable alternative to avoid handling the hygroscopic salt? A: It depends on your chemistry. The 65-70 wt% aqueous solution (CAS: 5042-30-8) is commercially available and bypasses the hygroscopic weighing issues[4]. However, it introduces bulk water into your reaction. If your synthesis involves moisture-sensitive reagents (like Grignard reagents, acid chlorides, or certain transition-metal catalysts), you must use the anhydrous dihydrochloride salt. The aqueous version is primarily suited for robust aqueous derivatizations, such as the determination of aldehydes via HS-SPME GC-MS[1].

References

• ResearchGate. "Determination of Acrolein in the Atmosphere by High Performance Liquid Chromatography with Non Acidified DNPH Derivatization". ResearchGate Publications. Available at: [Link]

• Thermo Scientific Chemicals. "tert-Butylhydrazine hydrochloride, 98%". Fisher Scientific Catalog. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrazine dihydrochloride | 5341-61-7 | Benchchem [benchchem.com]
• 3. tert-Butylhydrazine hydrochloride, 98% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 4. 2,2,2-三氟乙基肼 溶液 70 wt. % in H2O | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Minimizing Thermal Decomposition of 2,2,2-Trifluoroethylhydrazine (TFEH)

Mechanistic Causality of TFEH Thermal Degradation

As a highly reactive nucleophile, 2,2,2-Trifluoroethylhydrazine (TFEH) is indispensable for synthesizing trifluoromethylated heterocycles and derivatizing carbonyls for mass spectrometry. However, researchers frequently encounter yield losses and artifact generation during heating. Understanding the causality behind this instability is critical for experimental success:

• Oxidative Dehydrogenation : At elevated temperatures, the electron-rich hydrazine moiety is highly susceptible to atmospheric oxygen. Oxygen acts as a radical initiator, converting the hydrazine into a highly unstable diazene intermediate. This diazene rapidly extrudes nitrogen gas (

  ), leaving behind reactive trifluoroethyl radicals.

• Thermal Homolysis : The N-N bond in hydrazines is relatively weak (~65 kcal/mol). Heating anhydrous TFEH above 90°C provides sufficient activation energy to homolytically cleave this bond, triggering a cascade of degradation that produces toxic byproducts, including [1].

• Volatilization and Stoichiometric Loss : The free base of TFEH is highly volatile, with a flash point of merely 42°C. Heating in unsealed systems leads to rapid evaporative loss before the desired reaction can reach completion.

Mechanistic pathways of TFEH thermal degradation versus applied stabilization strategies.

Troubleshooting Guide & FAQs

Q1: My reaction mixture turns dark and my product yield drops significantly when heating TFEH above 80°C. What is causing this? A: The darkening is a classic indicator of complex polymeric byproduct formation resulting from radical-mediated decomposition. When heated near its boiling point in the presence of trace oxygen, TFEH undergoes rapid oxidative degradation. Actionable Fix: Always blanket the reaction with an inert gas (Argon or Nitrogen). If your chemistry permits, switch from the anhydrous free base to the [2]. The water molecules form a protective hydration sphere via hydrogen bonding with the hydrazine's lone pairs, sterically hindering oxygen attack and raising the flash point to 62°C.

Q2: I am using TFEH for HS-SPME-GC/MS derivatization of aldehydes, but I am seeing massive background noise and inconsistent quantification. How do I optimize the heating step? A: TFEH is excellent for derivatizing volatile carbonyls (like formaldehyde and acrolein) into stable hydrazones. However, prolonged heating or extreme pH causes unreacted TFEH to decompose into volatile fluorinated artifacts that saturate the MS detector. Actionable Fix: Buffer your sample to strictly pH 6.0. Limit the derivatization heating block to 40°C–85°C for a maximum of 20–30 minutes, as validated in recent [3]. Use a tightly crimped headspace vial to maintain vapor pressure equilibrium.

Q3: I need strictly anhydrous conditions for a high-temperature cyclization (>100°C), but the TFEH free base keeps degrading. What is the alternative? A: Convert TFEH to its hydrochloride salt (TFEH·HCl) prior to heating. Protonation of the terminal amine severely restricts its oxidative potential and increases its thermal decomposition threshold, allowing for safe heating up to 110°C in polar aprotic solvents.

Quantitative Comparison of TFEH Formulations

To select the appropriate reagent form for your thermal conditions, consult the stability parameters below:

Formulation	Physical State	Flash Point	Thermal Stability Limit	Primary Application
TFEH (Free Base)	Volatile Liquid	42°C	< 60°C	Low-temperature nucleophilic additions
TFEH (70% Aqueous)	Hydrated Liquid	62°C	~ 85°C	HS-SPME-GC/MS derivatization, general synthesis
TFEH·HCl (Salt)	Crystalline Solid	N/A (Non-flammable)	> 110°C	Anhydrous, high-temperature cyclizations

Self-Validating Experimental Protocols

Protocol A: Controlled Derivatization of Carbonyls for HS-SPME-GC/MS

This protocol utilizes the 70% aqueous TFEH formulation to prevent thermal artifact generation during volatile aldehyde analysis.

• Sample Preparation & Salting Out : Transfer 1.0 mL of the liquid sample into a 10 mL headspace vial. Add 0.3 g of NaCl to saturate the solution. Causality: Salting out decreases the solubility of volatile aldehydes, driving them into the headspace and reducing the required heating time.

• pH Optimization : Add 0.5 mL of 0.1 M phosphate buffer to adjust the solution to strictly pH 6.0. Validation Checkpoint: Use a micro-pH probe; deviations below pH 5.0 will catalyze TFEH degradation into HF gas upon heating.

• Reagent Addition : Add 20 µL of [2].

• Inert Purging & Sealing : Purge the vial headspace with a gentle stream of Nitrogen gas for exactly 10 seconds, then immediately crimp-seal the vial with a PTFE/silicone septum.

• Controlled Heating : Incubate the vial in an agitator at 65°C for exactly 20 minutes. Validation Checkpoint: The solution should remain clear. Any yellowing indicates oxygen ingress and premature hydrazine oxidation.

• Extraction : Expose the SPME fiber (e.g., 85-µm Carboxen/PDMS) to the headspace for 15 minutes before retracting and injecting into the GC-MS.

Optimized workflow for TFEH derivatization in HS-SPME-GC/MS applications.

Protocol B: High-Temperature Anhydrous Cyclization using TFEH·HCl

This protocol converts TFEH into a thermally stable salt to survive >100°C heating without homolytic cleavage.

• In Situ Salt Generation : Dissolve your organic electrophile (1.0 eq) in anhydrous methanol (5 mL) under an Argon atmosphere. Add 1.1 eq of TFEH (70% aq). Immediately add 1.2 eq of 2M HCl in diethyl ether.

• Solvent & Water Removal : Evaporate the mixture under reduced pressure (rotary evaporator) at 40°C until completely dry. Validation Checkpoint: The formation of a white/off-white crystalline residue confirms the successful generation of the stable TFEH·HCl salt.

• High-Temperature Reaction : Resuspend the residue in anhydrous DMF (5 mL). Attach a reflux condenser, purge the system with Argon for 5 minutes, and heat the oil bath to 105°C for 3 hours.

• Safe Workup : Remove the heat source and allow the flask to cool to room temperature before removing the Argon balloon. Causality: Exposing the hot reaction mixture to air will cause any residual unreacted hydrazine to auto-oxidize violently.

References

• SAFETY DATA SHEET - 2,2,2-Trifluoroethylhydrazine, 65 wt% aqueous solution Fisher Scientific[Link]

• Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption Food Additives & Contaminants / ResearchGate[Link]

Technical Support Center: Purification of N-Trifluoroethyl Substituted Scaffolds

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Isolation & Purification of N-CH₂CF₃ Products[1]

Executive Summary: The "Fluorine Effect"

Welcome to the technical support hub. If you are working with N-trifluoroethyl (N-TFE) amines, you are likely encountering yield losses or purity issues that do not make sense compared to standard alkyl amines.[1]

The core issue is the electron-withdrawing nature of the CF₃ group , which fundamentally alters the physicochemical properties of the nitrogen center:

• Drastic pKa Drop: The basicity drops by ~4–5 log units (pKa ~5.7 vs. ~10.7 for ethylamine).

• Polar Hydrophobicity: The C-F bond adds lipophilicity while reducing polarizability, often causing co-elution with non-polar starting materials.[1]

• Volatility: Low molecular weight N-TFE amines are significantly more volatile than their alkyl counterparts.[1]

Use the guides below to troubleshoot your specific issue.

Module 1: The "Basicity Trap" (Extraction Failures)

User Query: "I performed a standard acid-base extraction (1M HCl wash, then basified to pH 14), but my yield is extremely low. Where did the product go?"

Diagnosis: You likely lost product during the "basification" step or failed to capture it during the initial acid wash. Because N-TFE amines have a pKa of ~5.7, they behave more like anilines than alkyl amines.[1][2]

• At pH 7-8: They are already >90% neutral (organic soluble).[1]

• At pH 14: They are fully neutral but potentially unstable or volatile.[1]

• Differentiation: You can exploit this pKa difference to separate N-TFE products from non-fluorinated amine starting materials.[1]

Protocol: The "pH 7.5 Swing" Extraction

This method selectively isolates N-TFE amines from highly basic impurities (like unreacted starting amines).

Figure 1: Selective extraction workflow exploiting the low pKa of N-TFE amines.

Key Technical Checks:

• Initial Extraction: Ensure the pH is < 2 . A standard pH 4-5 wash (often used for "gentle" workups) may not fully protonate the N-TFE amine, leaving it in the organic waste.

• Re-extraction: Do not go to pH 14. High pH increases the risk of hydrolysis (if other sensitive groups are present) and isn't necessary. pH 8 is sufficient to drive the N-TFE amine back into the organic phase.

Module 2: Chromatography & Separation

User Query: "My product co-elutes with the starting material on silica, or streaks badly."

Diagnosis:

• Streaking: While less basic than alkyl amines, N-TFE amines still interact with acidic silanols on silica gel.[1][2]

• Co-elution: The CF₃ group is lipophilic. On normal phase silica, it often runs similarly to non-polar precursors.[1][2]

Troubleshooting Table: Chromatographic Conditions

Method	Condition	Why use this?
Normal Phase (Silica)	DCM:MeOH (95:5)	Avoid. Often insufficient separation from non-fluorinated precursors.[1]
Normal Phase (Silica)	Hexane:EtOAc + 1% Et₃N	Standard. The Triethylamine (Et₃N) blocks silanols. The N-TFE product will usually elute faster (higher Rf) than the non-fluorinated amine due to lower polarity.
Amine-Functionalized Silica	Hexane:EtOAc	Recommended. Eliminates the need for Et₃N additive. Prevents on-column degradation of sensitive trifluoroethyl-hemiaminal intermediates.[1]
Reverse Phase (C18)	Water:Acetonitrile + 0.1% Formic Acid	Superior. The CF₃ group significantly increases retention on C18 compared to the H-analog. The N-TFE product will elute later .

Expert Tip (Reverse Phase): Because of the "Polar Hydrophobicity" of the CF₃ group, N-TFE amines show excellent peak shape on C18 columns even with weak buffers (Formic acid/Ammonium formate). You rarely need high pH buffers (Ammonium Hydroxide) for these specific amines.

Module 3: Volatility & Isolation (Yield Loss)

User Query: "The NMR of the crude looked great, but after rotavap/high-vac, I have 0% yield."

Diagnosis: You are likely dealing with a volatility issue.[1][3] 2,2,2-trifluoroethylamine boils at 37°C .[1][2] Even substituted derivatives (e.g., N-benzyl-2,2,2-trifluoroethanamine) have significant vapor pressure.[1][2]

Protocol: Salt Formation for Isolation

Do not attempt to isolate the free base of low-molecular-weight N-TFE amines to dryness.[1] Convert to a salt immediately.

Step-by-Step:

• Extract the product into an organic solvent (Ether or Dichloromethane).[4]

• Dry thoroughly over Na₂SO₄.

• Add Acid: Add 1.1 equivalents of HCl (4M in Dioxane) or Oxalic Acid (solution in ether) dropwise at 0°C.

• Precipitate: The salt is usually non-volatile and stable.

  • HCl salts: Often hygroscopic.[1]

  • Oxalate salts: Often crystalline and easy to handle (Good for storage).

• Filtration: Filter the solid rather than evaporating.

Module 4: Cleaning up Reductive Amination

User Query: "I used trifluoroacetaldehyde ethyl hemiacetal. How do I remove the excess reagent?"

Context: The most common synthesis route is reductive amination using trifluoroacetaldehyde ethyl hemiacetal (TFAEH) and NaBH₃CN. TFAEH is used in excess.[1]

Purification Logic:

• The Reagent: TFAEH boils at ~104°C but exists in equilibrium with trifluoroacetaldehyde (gas).

• Workup:

  • Bisulfite Wash: The unreacted hemiacetal/aldehyde forms a water-soluble bisulfite adduct. Wash the organic layer with saturated aqueous Sodium Bisulfite (NaHSO₃).

  • Evaporation: If your product is high boiling (>150°C), you can gently strip the excess TFAEH on a rotavap, but the bisulfite wash is chemically superior.

Figure 2: Decision matrix for isolation based on molecular weight and volatility risks.[1]

References

• pKa Properties of Fluorinated Amines

  • Title: "Basicity of N-Trifluoroethyl Amines and the Influence of the CF3 Group"

  • Source: PubChem / NIST Data[1]

  • Link:[1][2]

• Synthesis & Workup Methodologies

  • Title: "A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid"[3][5]

  • Source:Nature Communications / ResearchGate[1]

  • Link:

• General Reductive Amination Protocols

  • Title: "Reductive Amination: A Remarkable Experiment for the Organic Laboratory"[6]

  • Source:Journal of Chemical Educ

  • Link: [J. Chem. Educ.[1][6] Article]([Link])

Sources

• 1. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. beilstein-archives.org [beilstein-archives.org]
• 5. researchgate.net [researchgate.net]
• 6. gctlc.org [gctlc.org]

Reference Data & Comparative Studies

Comparing reactivity of trifluoroethylhydrazine vs ethylhydrazine

Executive Summary

This guide provides a technical analysis comparing Ethylhydrazine (EH) and its fluorinated analog, 2,2,2-Trifluoroethylhydrazine (TFEH) .[1] While structurally similar, the introduction of the trifluoromethyl (

) group fundamentally inverts the electronic profile of the hydrazine core.

Key Verdict:

• Select Ethylhydrazine when high nucleophilicity is required for rapid condensation or when an electron-donating

  -substituent is needed to stabilize cationic intermediates.[1]

• Select Trifluoroethylhydrazine for modulating lipophilicity (

  ), increasing metabolic stability in drug candidates, or when specific regioselectivity driven by -deactivation is required in heterocycle synthesis.[1]

Part 1: Electronic & Structural Properties

The defining difference between these two reagents is the inductive effect of the substituent attached to the

nitrogen.

Comparative Data Profile

Property	Ethylhydrazine (EH)	2,2,2-Trifluoroethylhydrazine (TFEH)	Impact
Formula			Fluorination increases MW and lipophilicity.[1]
Electronic Effect	Inductive Donation ( )	Inductive Withdrawal ( )	Determines nucleophilic hierarchy.[1]
Basicity ( of conj. acid)	~7.99 – 8.10	~5.38 – 5.47 (Predicted)	TFEH is significantly less basic (~2.5 log units).[1]
Nucleophilicity	(typically)		Critical Reversal : CF3 deactivates the proximal nitrogen.[1]
Lipophilicity	Low	High	TFEH improves membrane permeability in drug design.[1]

Mechanism: The "Fluorine Effect"

The trifluoromethyl group is a powerful electron-withdrawing group (EWG). In TFEH, this effect is transmitted through the methylene bridge to the

nitrogen.

• In EH: The ethyl group donates electron density (

  ), making electron-rich and often the primary site of nucleophilic attack (unless sterically hindered).

• In TFEH: The

  group pulls electron density away ( ), creating a partial positive dipole on the methylene carbon and significantly reducing the electron density on . Consequently, the terminal nitrogen ( ), being further away, retains more nucleophilic character than .[1]

Figure 1: Diagram illustrating the inversion of electronic activation between EH and TFEH.

Part 2: Reactivity & Regioselectivity in Synthesis[1][2]

The most common application for these reagents is the synthesis of pyrazoles via condensation with 1,3-diketones (Knorr Pyrazole Synthesis). The regiochemical outcome is strictly governed by the nucleophilicity of the hydrazine nitrogens.

Regioselectivity Rules

When reacting with an unsymmetrical 1,3-diketone (

):

• Ethylhydrazine (EH): The

  (substituted) is more nucleophilic. It typically attacks the most electrophilic carbonyl first.

• Trifluoroethylhydrazine (TFEH): The

  (terminal/unsubstituted) is the active nucleophile. It attacks the most electrophilic carbonyl first.

This reversal allows researchers to access complementary regioisomers simply by swapping the hydrazine source, provided the steric bulk of the diketone does not override electronic factors.

Experimental Workflow: Pyrazole Synthesis

Objective: Synthesis of 1-(2,2,2-trifluoroethyl)-3-methyl-5-phenylpyrazole vs. its regioisomer.

Protocol for TFEH:

• Preparation: In a round-bottom flask, dissolve 1-phenyl-1,3-butanedione (1.0 equiv) in ethanol (0.2 M).

• Addition: Add TFEH (1.1 equiv, often supplied as 70% aq.[1] solution) dropwise at room temperature.[1]

  • Note: TFEH is less reactive than EH; mild heating (

    ) is often required to drive the cyclization.

• Cyclization: Reflux for 3–5 hours. Monitor via TLC (TFEH derivatives are often less polar).[1]

• Workup: Remove solvent in vacuo. The reduced basicity of the product allows for easy separation from acidic byproducts.

• Purification: Recrystallization from ethanol/water or flash chromatography (Hexane/EtOAc).[1]

Figure 2: Divergent reaction pathways driven by the nucleophilic reversal between EH and TFEH.[1]

Part 3: Safety, Stability & Handling[1][3]

The fluorination of the ethyl group introduces specific safety considerations that differ from the non-fluorinated parent.

Hazard Category	Ethylhydrazine (EH)	Trifluoroethylhydrazine (TFEH)
Flammability	Highly Flammable Liquid	Flammable Liquid/Solid (Flash pt ~42°C)
Toxicity	Known Carcinogen/Toxic	Harmful if swallowed/inhaled.[1]
Volatility	High	Moderate (Often supplied as aq.[1] solution)
Storage	Store under inert gas (Argon/N2).	Store cold (2-8°C), hygroscopic.[1]

Critical Handling Note: TFEH is often supplied as a 60-70% aqueous solution to mitigate flammability and volatility risks.[1] When calculating stoichiometry for anhydrous reactions, you must account for the water content or perform a solvent exchange (e.g., extraction into DCM) if water is incompatible with your electrophile.[1]

References

• PubChem. (n.d.).[1] 2,2,2-Trifluoroethylhydrazine Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

• Deng, X., & Mani, N. S. (2008).[1] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415.[1] Retrieved from [Link][1]

• Gonçalves, H. A., et al. (2016).[1][2] Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. Journal of Heterocyclic Chemistry. Retrieved from [Link][1]

• Mayr, H., et al. (2012).[1] Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. Journal of the American Chemical Society. Retrieved from [Link]

Sources

• 1. 2,2,2-Trifluoroethylhydrazine | C2H5F3N2 | CID 78740 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Comparative Guide: Bioisosteric Properties of N-Trifluoroethyl vs. N-Ethyl Groups in Drug Design

As medicinal chemistry evolves, the strategic replacement of functional groups to optimize absorption, distribution, metabolism, and excretion (ADME) profiles has become a cornerstone of drug development. Among these strategies, the substitution of an N-ethyl group with an N-trifluoroethyl (-CH2CF3) moiety represents a powerful bioisosteric transformation.

This guide provides an in-depth, objective comparison of the physicochemical, metabolic, and pharmacological performance of N-trifluoroethyl groups versus their unfluorinated N-ethyl counterparts, supported by mechanistic causality and self-validating experimental protocols.

Physicochemical & Electronic Profiling

The fundamental differences between N-ethyl and N-trifluoroethyl groups stem from the profound electronegativity of fluorine, which alters the electronic environment and spatial geometry of the parent molecule.

Basicity and pKa Modulation

The N-ethyl group is inherently electron-donating via inductive (+I) effects, typically rendering the adjacent secondary or tertiary amine basic (pKa ~9.0–10.5). Consequently, N-ethyl amines are predominantly protonated (cationic) at physiological pH (7.4).

Conversely, the N-trifluoroethyl group exerts a massive electron-withdrawing inductive (-I) effect. The three highly electronegative fluorine atoms pull electron density away from the nitrogen lone pair, drastically reducing its basicity by approximately 3 to 4 pKa units[1]. This shifts the amine's pKa to ~5.5–7.5, keeping it largely non-ionized at physiological pH[1].

• Causality in Drug Design: If a target receptor requires a cationic nitrogen for binding (e.g., the aspartate interaction in dopamine D1/D2 receptors), N-trifluoroethyl substitution will abolish affinity[2]. However, if the goal is to enhance passive membrane permeability or mimic a neutral amide, the pKa suppression provided by the CF3 group is highly advantageous[3].

Amide Bioisosterism

The N-trifluoroethyl amine is a premier bioisostere for amide bonds. While amides are planar, the N-trifluoroethyl amine adopts a tetrahedral geometry, effectively mimicking the tetrahedral transition state of peptide bond hydrolysis[3]. Furthermore, the strongly electron-withdrawing CF3 group mimics the polarity and electronegativity of the amide carbonyl oxygen, while the amine nitrogen retains its hydrogen-bond donor (HBD) capacity. This was famously leveraged in the development of Odanacatib, where replacing an arylamide with a trifluoroethylamine bioisostere improved both potency and selectivity for Cathepsin K[1].

Mechanistic workflow of N-trifluoroethyl amide bioisosterism and pKa modulation.

Metabolic Stability & Pharmacokinetics

A primary liability of N-ethyl groups is their high susceptibility to Cytochrome P450 (CYP450) mediated

-carbon oxidation, which leads to rapid N-dealkylation and high intrinsic clearance.

The substitution of the terminal methyl group with a trifluoromethyl group fundamentally alters this metabolic pathway. The C-F bond is significantly stronger than the C-H bond (~116 kcal/mol vs ~98 kcal/mol). More importantly, the electron-withdrawing CF3 group inductively deactivates the adjacent methylene (-CH2-) bridge, making the initial hydrogen abstraction step by the CYP450 iron-oxo species energetically prohibitive[4]. As a result, N-trifluoroethyl groups are highly resistant to N-dealkylation, drastically improving the metabolic half-life (

) of the drug candidate[4].

CYP450-mediated metabolic pathways for N-ethyl vs N-trifluoroethyl groups.

Quantitative Data Comparison

The following table summarizes the divergent physicochemical and biological properties resulting from this bioisosteric replacement.

Property	N-Ethyl Group (-CH2CH3)	N-Trifluoroethyl Group (-CH2CF3)	Pharmacological Impact
Electronic Effect	Electron-donating (+I)	Strongly electron-withdrawing (-I)	Modulates neighboring group reactivity.
Amine pKa	~9.0 – 10.5 (Basic)	~5.5 – 7.5 (Neutral/Weakly Basic)	Alters ionization state at physiological pH (7.4).
Lipophilicity ( LogP)	Baseline	+0.5 to +1.0	Enhances passive membrane permeability and BBB crossing.
Metabolic Stability	Low (Prone to N-dealkylation)	High (Resistant to -oxidation)	Decreases intrinsic clearance ( ); increases half-life.
Steric Volume	~29 ų	~42 ų	CF3 is bulkier, potentially inducing steric clashes or filling hydrophobic pockets.
H-Bonding	None	Extremely weak H-bond acceptor	Fluorine is a poor HBA, altering hydration shells.

Experimental Protocols

To objectively evaluate these properties, the following self-validating protocols are utilized in hit-to-lead optimization.

Protocol A: Synthesis of N-Trifluoroethyl Amines via Direct Alkylation

Causality: Direct alkylation with 2,2,2-trifluoroethyl trifluoromethanesulfonate (triflate) is preferred over reductive amination with fluoral hydrate due to the poor nucleophilicity of amines toward highly electron-deficient fluorinated aldehydes.

Step-by-Step Methodology:

• Preparation: Dissolve the primary amine substrate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to act as a non-nucleophilic proton sponge.

• Alkylation: Dropwise add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.2 eq) at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation (In-Process): Monitor via LC-MS. The strong -I effect of the newly added CF3 group prevents over-alkylation (tertiary amine formation is sterically and electronically hindered), ensuring high selectivity for the secondary amine.

• Workup: Quench with saturated aqueous NaHCO3, extract with DCM, dry over MgSO4, and concentrate.

• Characterization: Confirm product identity via

  F NMR (expect a triplet around -72 ppm due to coupling with the adjacent -CH2- protons) and H NMR (quartet for the -CH2- protons around 3.2 ppm).

Protocol B: In Vitro CYP450 Metabolic Clearance Assay

Causality: This assay isolates hepatic clearance mechanisms to directly compare the N-dealkylation rates of the N-ethyl vs. N-trifluoroethyl matched molecular pairs.

Step-by-Step Methodology:

• Preparation: Prepare 1 mM stock solutions of the N-ethyl and N-trifluoroethyl analogs in DMSO. Dilute to a final assay concentration of 1

  M in 100 mM potassium phosphate buffer (pH 7.4).

• Microsome Incubation: Add human liver microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Incubate at 37 °C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM NADPH).

• Self-Validation (Controls):

  • Negative Control: Run a parallel sample without NADPH to confirm that any degradation is enzymatically driven, not chemically unstable.

  • Positive Control: Run Verapamil (a known high-clearance CYP substrate) to validate microsome viability.

• Sampling: Remove 50

  L aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench the reaction by adding 150 L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS.

• Data Processing: Plot the natural log of remaining parent compound area ratio versus time. Calculate the elimination rate constant (

  ) from the slope, and derive the intrinsic clearance ( ). The N-trifluoroethyl analog should exhibit a significantly shallower slope (lower ) compared to the N-ethyl analog.

References

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides Drug Hunter URL: [Link]

• Synthesis of functionalized

  -trifluoroethyl amine scaffolds via Grignard addition to N-aryl hemiaminal ethers Ludwig-Maximilians-Universität München (LMU) URL: [Link]

• Synthesis of Trifluoromethylated Scaffolds for Lead Structure Research Ludwig-Maximilians-Universität München (LMU) URL: [Link]

• Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain PubMed / NIH URL:[Link]

Sources

• 1. drughunter.com [drughunter.com]
• 2. Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. 2,2,2-Trifluoroethylamine hydrochloride | RUO [benchchem.com]

Crystal Structure Analysis of Trifluoroethylhydrazine Derivatives: A Comparative Guide

As structural biology and coordination chemistry advance, the selection of appropriate chemical probes and ligands is critical for obtaining high-resolution crystallographic data. 2,2,2-Trifluoroethylhydrazine (TFEH) (CAS 5042-30-8) has emerged as a superior alternative to traditional non-fluorinated hydrazines—such as ethylhydrazine (EH) and methylhydrazine (MH)—for specific analytical applications[1].

This guide objectively compares the crystallographic performance of TFEH against its non-fluorinated counterparts, focusing on metal coordination behavior and its utility in probing enzyme active sites.

Mechanistic Comparison: Coordination Chemistry and Crystallization

When synthesizing metal-organic complexes for Single-Crystal X-Ray Diffraction (SC-XRD), the ligand's denticity dictates the topology of the resulting crystal.

The Causality of Fluorination

Non-fluorinated derivatives like ethylhydrazine (EH) possess two nucleophilic nitrogen atoms. When reacted with transition metals like Nickel(II), EH typically acts as a bidentate bridging ligand, forming intractable polymeric networks (e.g.,

) that are notoriously difficult to crystallize into high-quality single crystals[2].

In contrast, TFEH features a highly electronegative trifluoromethyl (

) group. This group exerts a strong inductive electron-withdrawing effect, which drastically reduces the Lewis basicity of the adjacent secondary amine ( ). Consequently, TFEH is forced to act exclusively as a unidentate ligand , coordinating solely through its terminal primary amine ( ). This fundamental electronic shift allows TFEH to form discrete, monomeric complexes—such as the tetragonal —which yield pristine single crystals ideal for structural analysis[2].

Logical relationship between TFEH's fluorinated structure and its crystallization behavior.

Application Comparison: Enzyme Active Site Probing

In structural biology, hydrazines are frequently used as mechanism-based inhibitors to trap transient enzyme states. A landmark application of TFEH was its use in identifying the reactive site of the tryptophan tryptophylquinone (TTQ) cofactor in Methylamine Dehydrogenase (MADH) [3].

TFEH vs. Methylhydrazine (MH)

Researchers co-crystallized MADH with both MH and TFEH to determine whether the

or atom of the orthoquinone moiety was the reactive site[3]. While both inhibitors bound to the enzyme, TFEH provided a distinct crystallographic advantage. The three fluorine atoms in TFEH act as heavy-atom markers, scattering X-rays more strongly than the aliphatic protons in MH.

By analyzing the 2.60 Å resolution X-ray diffraction data (PDB: 1MAF), the extra electron density provided by the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

group definitively mapped to the position of the TTQ cofactor. Although partial breakdown of the inhibitors was observed post-reaction, the unique spatial signature of the fluorinated derivative provided the necessary resolution to solve the mechanistic debate[3].

Workflow for identifying the MADH TTQ cofactor reactive site using TFEH.

Quantitative Performance Comparison

The following table summarizes the structural and crystallographic properties of TFEH compared to its non-fluorinated alternatives based on empirical data[2][3].

Parameter	2,2,2-Trifluoroethylhydrazine (TFEH)	Ethylhydrazine (EH)	Methylhydrazine (MH)
CAS Number	5042-30-8	624-80-6	60-34-4
Coordination Mode	Unidentate (Terminal only)	Bidentate (Bridging)	Bidentate / Unidentate
Ni(II) Complex Topology	Discrete Monomeric (Tetragonal)	Polymeric Network	Polymeric Network
Crystallization Difficulty	Low (Readily forms single crystals)	High (Amorphous/Powder)	High (Amorphous/Powder)
Electron Density Signature	High (3x Fluorine atoms)	Low (Aliphatic)	Low (Aliphatic)
PDB Validation (MADH)	Solved at 2.60 Å (PDB: 1MAF)	N/A	Solved (Lower contrast)

Experimental Protocols

To ensure reproducibility and self-validation, the following step-by-step methodologies outline the workflows for utilizing TFEH in crystallographic studies.

Protocol A: Synthesis and Crystallization of

Objective: Isolate discrete monomeric crystals for SC-XRD.

• Preparation: Dissolve 1.0 mmol of anhydrous Nickel(II) chloride (

  ) in 15 mL of absolute ethanol under an inert nitrogen atmosphere.

• Ligand Addition: Slowly add 4.2 mmol of 2,2,2-Trifluoroethylhydrazine (TFEH) dropwise to the stirring solution.

• Observation: Monitor the solution for a distinct color shift from yellow/green to pale blue/purple, indicating the displacement of solvent molecules and coordination of the terminal

  groups.

• Crystallization: Filter the solution to remove any trace impurities. Allow the filtrate to undergo slow solvent evaporation at room temperature over 48–72 hours.

• Self-Validation: Harvest the resulting crystals. Successful execution will yield distinct tetragonal crystals. If an amorphous precipitate forms, it indicates moisture contamination or an incorrect stoichiometric ratio, causing unwanted bridging.

Protocol B: Co-crystallization of MADH with TFEH

Objective: Trap the enzyme-inhibitor complex to map the active site.

• Enzyme Preparation: Purify Methylamine Dehydrogenase (MADH) from Paracoccus versutus to a concentration of 10 mg/mL in 50 mM potassium phosphate buffer (pH 7.5).

• Inhibition: Incubate the MADH solution with a 10-fold molar excess of TFEH for 2 hours at 4°C to ensure complete reaction with the TTQ cofactor.

• Drop Setup: Using the hanging-drop vapor diffusion method, mix 2 µL of the inhibited protein solution with 2 µL of reservoir solution (typically containing PEG 8000 as a precipitant).

• Equilibration: Seal the drops over the reservoir and incubate at 20°C until diffraction-quality crystals form (typically 1–2 weeks).

• Self-Validation: Mount the crystals on a goniometer and collect X-ray diffraction data. Generate a ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  electron density map. The protocol is validated if continuous electron density is observed between the atom of the TTQ cofactor and the bound nitrogen of the TFEH ligand, with an overall R-factor of .

References

• Rahman, A. B. A., Brown, M. P., Harding, M. M., & Nicholls, D. (1988). Coordination compounds of ethylhydrazine and 2,2,2-trifluoroethylhydrazine; crystal and molecular structure of dichlorotetrakis(2,2,2-trifluoroethylhydrazine) nickel(II). Polyhedron, 7(13), 1147-1152. URL:[Link]

• Huizinga, E. G., van Zanten, B. A. M., Duine, J. A., Jongejan, J. A., Huitema, F., Wilson, K. S., & Hol, W. G. J. (1992). Active site structure of methylamine dehydrogenase: hydrazines identify C6 as the reactive site of the tryptophan-derived quinone cofactor. Biochemistry, 31(40), 9789-9795. URL:[Link]

• RCSB Protein Data Bank. (1994). 1MAF: The Active Site Structure of Methylamine Dehydrogenase: Hydrazines Identify C6 as the Reactive Site of the Tryptophan Derived Quinone Cofactor. URL:[Link]

Sources

• 1. 2,2,2-Trifluoroethylhydrazine solution | CAS 5042-30-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. research-portal.uu.nl [research-portal.uu.nl]

Mass Spectrometry Fragmentation Patterns of Fluorinated Hydrazines: A Comparative Technical Guide

Executive Summary & Strategic Rationale

In the realm of carbonyl analysis and metabolic profiling, hydrazine derivatization is the gold standard for stabilizing volatile or labile analytes. While 2,4-Dinitrophenylhydrazine (DNPH) remains the historical default for HPLC-UV workflows, it often falls short in modern mass spectrometry (MS) due to poor ionization efficiency and complex fragmentation.

Fluorinated hydrazines , specifically Pentafluorophenylhydrazine (PFPH) , have emerged as the superior alternative for MS-based applications. The high electronegativity of the fluorine atoms alters the electron density of the hydrazone derivative, facilitating unique ionization pathways that significantly lower Limits of Detection (LOD).

This guide provides an in-depth technical comparison of fluorinated vs. non-fluorinated hydrazine fragmentation, detailing the specific mechanistic pathways that allow PFPH to outperform DNPH in sensitivity and structural elucidation.

Comparative Analysis: Fluorinated (PFPH) vs. Nitro (DNPH) Hydrazines

The choice between fluorinated and nitro-substituted hydrazines dictates the ionization mode and the resulting spectral quality.

The "Alternative": 2,4-Dinitrophenylhydrazine (DNPH)[1]

• Primary Workflow: HPLC-UV (360 nm).

• MS Behavior:

  • Ionization: Poor in positive mode due to the electron-withdrawing nitro groups reducing basicity.

  • Negative Mode (APCI/ESI): Forms [M-H]⁻ or [M-NO₂]⁻.

  • Limitation: High background noise and lack of characteristic structural fragments often lead to ambiguous identification in complex matrices.

The Solution: Pentafluorophenylhydrazine (PFPH)

• Primary Workflow: GC-MS (EI) or LC-MS (APCI/ESI).

• MS Behavior:

  • Electron Ionization (EI): Yields a robust Molecular Ion (M⁺) and a diagnostic pentafluorophenyl cation (m/z 167).

  • Negative Mode (APCI): Exhibits a highly specific Dissociative Electron Capture mechanism, leading to a dominant [M-20]⁻ ion (Loss of HF).

  • Advantage: This "Loss of HF" is a background-free channel that improves Signal-to-Noise (S/N) ratios by orders of magnitude compared to DNPH.

Performance Metrics Comparison

Feature	2,4-DNPH (Standard)	PFPH (Fluorinated Alternative)	Technical Impact
Molecular Weight (Reagent)	198.14 g/mol	198.09 g/mol	Similar mass shift, but distinct isotopic defects.
Preferred Ionization	ESI/APCI (Negative)	EI (GC) & APCI (Negative)	PFPH is versatile across GC and LC platforms.
Key Diagnostic Ion (Neg Mode)	[M-H]⁻ (Deprotonation)	[M-HF]⁻ (m/z M-20)	The [M-20] transition is highly specific to fluorinated hydrazones.
LOD (Airborne Carbonyls)	~0.1 - 0.5 ppbv	< 0.05 ppbv	PFPH offers 5-10x greater sensitivity.
Fragmentation Stability	Prone to random nitro-loss	High stability of C₆F₅ ring	Cleaner spectra for structural confirmation.

Mechanistic Fragmentation Pathways[2][3]

Understanding the causality of fragmentation is critical for interpreting unknown spectra. We analyze the fragmentation of Acetone Pentafluorophenylhydrazone (MW 238) as a representative model.

Electron Ionization (EI) - Hard Ionization

In GC-MS (70 eV), the fluorinated ring is exceptionally stable. The fragmentation is driven by the hydrazine linker.

• Molecular Ion (M⁺, m/z 238): The radical cation is formed. Due to the stability of the perfluoroaromatic system, the M⁺ is often abundant.

• Alpha-Cleavage (m/z 223): Loss of a methyl radical (•CH₃) from the acetone moiety.

• N-N Bond Cleavage (m/z 167): The most diagnostic event. The bond between the nitrogen atoms breaks, or the bond between the nitrogen and the fluoro-ring breaks, generating the stable Pentafluorophenyl cation ([C₆F₅]⁺) at m/z 167. This peak serves as a "flag" for any PFPH-derivatized compound.

Negative Ion APCI - Soft Ionization

In Negative APCI, the mechanism shifts from fragmentation to Dissociative Electron Capture .

• Mechanism: The electronegative fluorine atoms capture a thermal electron.

• The "Fluorine Rule" (Loss of HF): An intramolecular rearrangement occurs where a fluorine atom abstracts a proton from the hydrazone nitrogen or the alpha-carbon, followed by the ejection of neutral Hydrogen Fluoride (HF, 20 Da).

• Result: A base peak at [M-20]⁻ . This is the quantification ion used in high-sensitivity assays.

Visualization: Fragmentation Workflow

The following diagram illustrates the divergent fragmentation pathways for Acetone-PFPH under Electron Ionization (EI), highlighting the formation of the diagnostic m/z 167 ion.

Caption: EI Fragmentation pathway of Acetone Pentafluorophenylhydrazone. The formation of the [C6F5]+ ion (m/z 167) is the primary diagnostic marker for this class of compounds.

Experimental Protocol: Derivatization & Analysis

This protocol describes the preparation of carbonyls using PFPH for GC-MS or LC-MS analysis. This method is self-validating: the presence of the m/z 167 peak (EI) or [M-20]⁻ peak (APCI) confirms successful derivatization.

Reagents

• Derivatizing Agent: 5 mg/mL Pentafluorophenylhydrazine (PFPH) in Ethanol.

• Catalyst: 0.1% Formic Acid (for LC-MS) or dilute HCl (for GC-MS).

• Solvent: Acetonitrile (LC grade) or Hexane (GC grade).

Step-by-Step Workflow

• Sample Preparation:

  • Add 100 µL of sample (containing carbonyls) to a 1.5 mL vial.

  • Add 50 µL of PFPH Solution .

  • Add 10 µL of Catalyst .

• Reaction:

  • Vortex for 30 seconds.

  • Incubate at 60°C for 30 minutes . Note: Heat is required to drive the dehydration reaction to completion.

• Extraction (for GC-MS only):

  • Add 500 µL of Hexane and 500 µL of water.

  • Vortex and centrifuge. Collect the upper Hexane layer.

  • Why? Removes excess unreacted hydrazine which can foul the GC inlet.

• Analysis:

  • GC-MS: Inject 1 µL splitless. Scan m/z 50-400. Look for m/z 167.[1]

  • LC-MS (APCI): Inject 5 µL. Mobile Phase: Water/Acetonitrile gradient. Monitor Negative Mode for [M-20]⁻.

References

• Determination of airborne carbonyls via pentafluorophenylhydrazine derivatisation by GC-MS . PubMed. Available at: [Link]

• Application of pentafluorophenyl hydrazine derivatives to the analysis of nabumetone and testosterone . PubMed. Available at: [Link]

• Hydrazine, (pentafluorophenyl)- Mass Spectrum . NIST Chemistry WebBook. Available at: [Link]

• Liquid Chromatography Analysis of Carbonyl (2,4-Dinitrophenyl)hydrazones . Analytical Chemistry. Available at: [Link]

• Mass spectrometrical and quantum-chemical study of pentafluorophenylhydrazones . Journal of Mass Spectrometry. Available at: [Link]

Sources

• 1. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]

Validating structure of N-trifluoroethyl regioisomers by NOESY NMR

The regioselective N-alkylation of nitrogen-rich heterocycles—such as imidazoles, pyrazoles, and indazoles—with trifluoroethylating agents frequently yields a complex mixture of N-regioisomers. In drug discovery and development, assigning the exact site of alkylation is not merely an academic exercise; regioisomers exhibit drastically different pharmacokinetic profiles, target affinities, and intellectual property landscapes.

While 1D NMR provides initial insights, the definitive structural elucidation of N-trifluoroethyl regioisomers requires advanced 2D NMR techniques[1]. This guide provides an objective, mechanistic comparison of three primary modalities used for this validation:

H- H NOESY , H- F HOESY , and H- C/ N HMBC [1][2].

The Mechanistic Challenge of the N-Trifluoroethyl Group

The N-trifluoroethyl group (

) presents a unique NMR challenge. To determine which nitrogen atom in a heterocycle has been alkylated, one must establish connectivity between the alkyl substituent and the rigid heterocyclic core.

• The Homonuclear Limitation: Standard

  H- H NOESY relies on the methylene ( ) protons of the trifluoroethyl group. If these protons are spatially distant from the diagnostic ring protons due to the molecule's conformation, or if their signals overlap with solvent peaks, NOESY will yield ambiguous results.

• The Heteronuclear Advantage: The

  group acts as an exceptional NMR beacon. Fluorine-19 has a spin of , a 100% natural abundance, and a gyromagnetic ratio ( ) that is ~83% that of a proton[3]. This allows for strong heteronuclear dipole-dipole interactions, making H- F Heteronuclear Overhauser Effect Spectroscopy (HOESY) a highly sensitive alternative for mapping spatial proximity[3][4].

• The Through-Bond Alternative: HMBC maps through-bond correlations (2 to 3 bonds)[1]. However, the presence of the highly electronegative

  group can complicate C chemical shifts via strong and couplings, sometimes obscuring the critical correlations to the ring.

Comparative Analysis of NMR Modalities

H- H NOESY (Nuclear Overhauser Effect Spectroscopy)

NOESY detects spatial proximity (< 5 Å) via cross-relaxation driven by dipole-dipole interactions. For small molecules (MW < 500 Da) in the extreme narrowing limit (

), the NOE is positive. It is the gold standard for regioisomer assignment when the protons are well-resolved and spatially adjacent to a distinct ring proton (e.g., H-4 vs. H-5 in a pyrazole)[1][2].

H- F HOESY (Heteronuclear Overhauser Effect Spectroscopy)

When

H- H NOESY fails, HOESY directly measures the through-space proximity between the fluorines and the ring protons[4][5]. Because the cross-relaxation rate ( ) depends on , the slightly lower of fluorine means the NOE buildup is slower than in a homonuclear experiment, requiring longer mixing times. However, the lack of background F signals in most organic molecules results in spectra with near-zero noise and absolute clarity[4].

H- C / H- N HMBC

HMBC provides orthogonal, through-bond validation[1][2]. By observing correlations between the

protons and the quaternary carbons (or nitrogens) of the heterocycle, researchers can definitively map the covalent framework. It is immune to the conformational ambiguities that occasionally plague NOESY.

Quantitative Performance Comparison

Parameter	H- H NOESY	H- F HOESY	H- C HMBC
Interaction Type	Through-space (< 5 Å)	Through-space (< 5 Å)	Through-bond (2-3 bonds)
Typical Mixing Time ( )	300 – 500 ms	500 – 800 ms	N/A (Evolution delay 65 ms)
Sensitivity	High	Very High (Zero background)	Moderate (Relies on 1.1% C)
Primary Limitation	Signal overlap; Conformational dependence	Requires dual-tune H/F probe capability	scalar coupling complications
Validation Confidence	High (if NOE is strong)	Definitive (Direct proximity)	Definitive (Covalent proof)

Logical Workflow for Regioisomer Assignment

Decision tree for selecting the optimal NMR modality for N-trifluoroethyl regioisomers.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols incorporate causality-driven setup steps and internal validation checkpoints.

Protocol A: H- H NOESY Optimization

• Sample Preparation & Degassing: Dissolve 10–20 mg of the purified regioisomer in 600 µL of deuterated solvent (e.g.,

  or ).

  • Causality: Subject the NMR tube to three freeze-pump-thaw cycles. Dissolved paramagnetic oxygen accelerates longitudinal (

    ) relaxation, which competes with and quenches the NOE cross-relaxation pathways. Removing maximizes NOE intensity.

• Pulse Calibration: Determine the exact 90° pulse width for the

  H channel.

  • Validation: Execute a 360° pulse test; the resulting signal should pass through a perfect null, confirming RF homogeneity.

• Mixing Time (

  ) Selection: Set between 300–500 ms.

  • Causality: An optimal

    allows magnetization to transfer through space before relaxation dissipates the signal. If is too long, spin diffusion (secondary NOEs) can lead to false-positive proximity assignments.

• Acquisition: Acquire with a minimum of 256

  increments to ensure high resolution in the indirect dimension, minimizing noise that could obscure weak cross-peaks.

Protocol B: H- F HOESY Execution

• Hardware Verification: Ensure the spectrometer is equipped with a probe capable of simultaneous

  H and F pulsing (e.g., an ATB or dedicated H/F dual-tune probe)[4].

• 1D Baselines: Acquire standard 1D

  H and 1D F spectra.

  • Validation: Verify the exact chemical shift of the

    group (typically to ppm). Set the F transmitter frequency exactly to this shift to ensure efficient excitation.

• Mixing Time (

  ) Adjustment: Increase to 500–800 ms.

  • Causality: The heteronuclear cross-relaxation rate (

    ) is inherently slower than the homonuclear rate ( ). A longer mixing time is required to build up the observable NOE between the fluorine atoms and the ring protons[3][5].

• Acquisition: Run a 2D

  H-observed, F-irradiated HOESY sequence. Process with zero-filling and a squared sine-bell apodization function to maximize the signal-to-noise ratio of the critical cross-peaks.

Magnetization transfer pathways utilized in NOESY, HOESY, and HMBC experiments.

Conclusion

For the unambiguous validation of N-trifluoroethyl regioisomers, relying solely on

H- H NOESY introduces risk due to potential conformational artifacts and signal overlap. By integrating H- F HOESY into the analytical workflow, researchers can exploit the powerful heteronuclear dipolar couplings of the group, transforming a potential liability into a highly sensitive structural probe. When paired with the through-bond certainty of HMBC, this multi-nuclear approach creates a self-validating system that guarantees absolute structural confidence.

References

• Development and Application of 19F NMR of Proteins Scholaris.ca [Link][3]

• Fluorine-Decoupled Carbon Spectroscopy for the Determination of Configuration at Fully Substituted, Trifluoromethyl The Journal of Organic Chemistry (ACS)[Link][4]

• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques Magnetic Resonance in Chemistry (PubMed)[Link][2]

• Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculation Molecules (Semantic Scholar) [Link][5]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative yield analysis of fluorinated vs non-fluorinated hydrazine reactions

Topic: Comparative Yield Analysis of Fluorinated vs. Non-Fluorinated Hydrazine Reactions Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Nucleophilicity-Stability Trade-Off

In medicinal chemistry, the incorporation of fluorine into hydrazine scaffolds is a double-edged sword. While fluorine significantly enhances metabolic stability, lipophilicity, and bio-isosteric potential, it simultaneously cripples the synthetic utility of the hydrazine precursor.

This guide objectively compares the reactivity profiles of non-fluorinated hydrazines (e.g., phenylhydrazine) against their fluorinated counterparts (e.g., pentafluorophenylhydrazine, trifluoroethylhydrazine). Experimental data confirms that while non-fluorinated variants typically achieve 70–95% yields under mild conditions, fluorinated analogues often stall at 30–50% yields without specific mechanistic interventions. We provide the evidence-based optimization strategies required to bridge this gap.

Mechanistic Foundation: The "Fluorine Effect" on Nucleophilicity

To optimize yields, one must first understand the electronic causality. Hydrazines are typically excellent nucleophiles due to the

-effect —the repulsion between adjacent lone pairs on the nitrogen atoms, which raises the ground-state energy and increases reactivity.

Electronic Deactivation

Fluorine is the most electronegative element (

). When attached to an aryl ring or alkyl chain of a hydrazine:

• Inductive Withdrawal (

  ): Fluorine pulls electron density through the -framework.

• Lone Pair Stabilization: The electron density on the terminal nitrogen (

  ) is reduced, lowering the HOMO energy.

• Nucleophilicity Drop: The hydrazine becomes a "harder," less reactive nucleophile, struggling to attack electrophiles (like carbonyl carbons) that non-fluorinated hydrazines attack readily.

Visualization: Electronic Density & Reactivity Flow

The following diagram illustrates the mechanistic divergence between standard and fluorinated hydrazines.

Figure 1: Mechanistic pathway showing how fluorine substitution dampens the

-effect, leading to lower kinetic reactivity and yields.

Comparative Case Study: Pyrazole Synthesis

The most common application of hydrazines in drug discovery is the synthesis of pyrazoles via condensation with 1,3-dicarbonyls (Knorr Pyrazole Synthesis). This reaction serves as the perfect benchmark for reactivity.

Experimental Data Comparison

The table below aggregates yield data from multiple studies comparing phenylhydrazine (standard) against fluorinated and electron-deficient analogues.

Precursor Type	Specific Hydrazine	Electrophile	Conditions	Yield	Notes
Non-Fluorinated	Phenylhydrazine	1,3-Diketone	EtOH, Reflux, 1h	95%	Rapid conversion; no catalyst needed [1].
Monofluorinated	2-Fluorophenylhydrazine	Trichloromethyl enone	MeOH, Reflux, 48h	86%	Requires significantly longer reaction time (48h vs 1h) [2].
Polyfluorinated	Pentafluorophenylhydrazine	1,3-Diketone	EtOH, Reflux	~40-50%	Incomplete conversion often observed; requires acid catalysis [3].
Electron-Deficient	4-Nitrophenylhydrazine*	Trichloromethyl enone	MeOH, Reflux, 48h	37%	Proxy for strong deactivation. Demonstrates the impact of electron withdrawal [2].
Optimized Fluorinated	Pentafluorophenylhydrazine	1,3-Diketone	Microwave (MW) , AcOH	92%	CRITICAL: Energy input (MW) overcomes the activation barrier [4].

> Key Insight: There is a direct correlation between the electron-withdrawing power of the substituent and the drop in yield. However, the "Optimized" entry proves that this is a kinetic issue, not a thermodynamic impossibility.

Detailed Experimental Protocols

To ensure reproducibility, we provide two protocols: a standard method for non-fluorinated hydrazines and an Optimized High-Energy Protocol strictly for fluorinated variants.

Protocol A: Standard Synthesis (Non-Fluorinated)

Suitable for Phenylhydrazine, Methylhydrazine.

• Preparation: Dissolve 1,3-diketone (1.0 equiv) in Ethanol (0.5 M concentration).

• Addition: Add Phenylhydrazine (1.05 equiv) dropwise at room temperature. Note: Exotherm may occur.

• Reaction: Reflux at 78°C for 1–2 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup: Cool to room temperature. The product usually precipitates. Filter and wash with cold ethanol.

• Validation: Yields typically >85%. Purity >95% by NMR.

Protocol B: Optimized Synthesis (Fluorinated/Deactivated)

REQUIRED for Pentafluorophenylhydrazine, Trifluoroethylhydrazine.

• Activation: Dissolve 1,3-diketone (1.0 equiv) in Glacial Acetic Acid (instead of EtOH). The acid activates the carbonyl electrophile, compensating for the weak hydrazine nucleophile.

• Addition: Add Fluorinated Hydrazine (1.2 equiv). Note: No exotherm will be observed due to low reactivity.

• Energy Input (Choose One):

  • Method 1 (Microwave - Recommended): Heat at 120°C, 150W for 10–20 minutes [4].

  • Method 2 (Thermal): Reflux at 118°C (boiling point of AcOH) for 12–24 hours.

• Workup: Pour reaction mixture into crushed ice/water. Neutralize carefully with saturated NaHCO₃ to precipitate the product.

• Purification: Fluorinated products often remain oily. Extract with Ethyl Acetate, dry over MgSO₄, and purify via flash chromatography.

• Validation: Yields improve from ~40% (Protocol A) to 85–92% (Protocol B).

Strategic Optimization Logic

When working with fluorinated hydrazines, researchers should follow this decision logic to prevent yield loss.

Figure 2: Decision tree for selecting reaction conditions based on the electronic nature of the hydrazine.

References

• Girish, Y. R., et al. (2014). "Nano-ZnO catalyzed green protocol for the synthesis of 1,3,5-substituted pyrazoles." Journal of Chemical Sciences. Link

• Frizzo, C. P., et al. (2023).[1] "Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones." ACS Omega. Link

• Saucier, M. A. (2020). "Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions." University of Mississippi Honors Theses. Link

• Martins, M. A. P., et al. (2013). "Evaluation of the synthesis of 1-(pentafluorophenyl)-4,5-dihydro-1H-pyrazoles using green metrics." ChemInform. Link

• Mayr, H., et al. (2012). "Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities." Journal of Organic Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal and Handling of (2,2,2-Trifluoroethyl)hydrazine Dihydrochloride: A Comprehensive Guide

Topic: (2,2,2-Trifluoroethyl)hydrazine dihydrochloride proper disposal procedures CAS Number: 5341-61-7 Formula: C₂H₅F₃N₂ · 2HCl

Executive Summary & Core Directive

(2,2,2-Trifluoroethyl)hydrazine dihydrochloride is a specialized fluorinated hydrazine salt used primarily as a building block in pharmaceutical synthesis. Unlike liquid hydrazine, the dihydrochloride salt is a solid, providing improved stability. However, it retains severe toxicity, potential carcinogenicity, and environmental hazards.

Critical Safety Warning:

• Do NOT dispose of this compound down the drain.[1]

• Do NOT mix with oxidizing agents (e.g., bleach, peroxide) or strong bases in an uncontrolled manner; this can liberate volatile free hydrazine or cause exothermic gas evolution.[2]

• Primary Disposal Path: High-temperature incineration at a permitted hazardous waste facility equipped with hydrofluoric acid (HF) scrubbers.

Chemical & Hazard Profile

Understanding the physicochemical properties is the first step in safe waste characterization.

Table 1: Physical and Chemical Properties

Property	Data	Relevance to Disposal
Appearance	White crystalline powder	Dust generation hazard during handling.[3]
Solubility	Freely soluble in water	High mobility in aquatic environments; strictly prohibit sewer disposal.[1]
Acidity (pH)	Acidic (Dihydrochloride salt)	Corrosive to metal containers; requires glass or chemically resistant plastic (HDPE).
Reactivity	Reducing agent	Incompatible with oxidizers. Reacts with bases to release free hydrazine.
Fluorine Content	High (Trifluoro- group)	Incineration releases HF gas; requires specific facility capabilities.

Table 2: GHS Hazard Classification

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity	Cat 3 (Oral/Dermal/Inhal)	DANGER	Toxic if swallowed, in contact with skin, or inhaled.[2][4][5]
Carcinogenicity	Cat 1B	DANGER	May cause cancer.[1][6]
Skin Sensitization	Cat 1	WARNING	May cause an allergic skin reaction.[1]
Aquatic Toxicity	Cat 1 (Acute/Chronic)	WARNING	Very toxic to aquatic life with long-lasting effects.[1][6]

Pre-Disposal Storage & Segregation

Before professional pickup, the waste must be stored correctly to prevent accidental reactions.

• Container Selection: Use high-density polyethylene (HDPE) or glass containers. Avoid metal drums due to the acidic nature of the hydrochloride salt.

• Segregation: Store in a "Toxic" or "Carcinogen" designated area.

  • Keep Away From: Oxidizers (Nitric acid, Peroxides, Hypochlorites) and Bases (Sodium Hydroxide, Ammonia).

• Labeling: clearly label as "Hazardous Waste - Toxic / Corrosive." explicitly list "(2,2,2-Trifluoroethyl)hydrazine dihydrochloride" to alert disposal teams to the fluorine content.

Disposal Workflows

Standard Waste Disposal (Unused Reagent/Stock)

This is the standard protocol for disposing of expired or excess pure chemical.

Figure 1: Decision matrix for the standard disposal of solid and liquid waste forms.[2][7][8]

Spill Response & Deactivation (Emergency Only)

Scope: For small bench-top spills (< 1g or < 10mL). Large spills require evacuation and professional HazMat response.

The "Bleach" Myth: While sodium hypochlorite (bleach) is often cited for neutralizing hydrazines, it can be dangerous.[9] It reacts exothermically, releasing nitrogen gas (N₂) and potentially forming toxic chloramines or incomplete oxidation products. Use dilute solutions and extreme caution.

Step-by-Step Spill Protocol:

• PPE: Double nitrile gloves, lab coat, safety goggles, and a NIOSH-approved respirator (N95 or P100) if dust is present.

• Containment:

  • Solids: Do not dry sweep (creates dust).[1] Cover with wet paper towels to dampen.

  • Liquids: Absorb with sand, vermiculite, or commercial spill pads.

• Deactivation (Optional/Expert Only):

  • Prepare a fresh solution of 5% Calcium Hypochlorite or 10% Sodium Hypochlorite (Diluted Bleach) .

  • Slowly apply to the contaminated surface/absorbent.

  • Allow 30 minutes of contact time.

  • Warning: Perform this only in a fume hood if possible due to gas evolution.

• Cleanup: Scoop all material (absorbent + chemical) into a hazardous waste container. Label as "Spill Debris: Hydrazine Derivative."

Figure 2: Emergency response workflow for small-scale laboratory spills.

Regulatory & Compliance (RCRA)

In the United States, waste classification is the generator's responsibility.[6]

• RCRA Status: (2,2,2-Trifluoroethyl)hydrazine is not explicitly "P-listed" or "U-listed" by name (unlike Hydrazine [U133] or 1,1-Dimethylhydrazine [U098]).

• Characteristic Waste: It is classified based on characteristics:

  • D002 (Corrosivity): Applicable if the waste is an aqueous solution with pH ≤ 2 (likely for the dihydrochloride).

  • D003 (Reactivity): Potential classification if the waste is considered capable of detonation or explosive reaction (less likely for the salt, but possible for the free base).

  • Toxic: Due to its carcinogenicity and acute toxicity, it must be managed as hazardous waste regardless of specific listing.

Recommendation: Classify as "Hazardous Waste, Solid, Toxic, N.O.S. (Not Otherwise Specified)" or "Corrosive Solid, Acidic, Organic, N.O.S." depending on the specific pH of the waste matrix.

References

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 78740, (2,2,2-Trifluoroethyl)hydrazine. Retrieved from [Link]

• NASA. (2010). Spinoff: Organic Compound Turns Toxic Waste into Harmless Byproducts (Hydrazine Neutralization). Retrieved from [Link]

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